1,3-Bis[(1-Methylethyl)aMino]-2-propanol Dihydrochloride

• CAS: 73313-36-7

Core Science & Biosynthesis

The Definitive Guide to the Structural Elucidation of 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride

An In-Depth Technical Resource for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The structural integrity of any chemical entity intended for pharmaceutical use is of paramount importance, ensuring its safety, efficacy, and quality. 1,3-Bis(isopropylamino)propan-2-ol dihydrochloride, a known process-related impurity and potential degradant of Propranolol, necessitates rigorous structural characterization. This technical guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of this compound. By integrating insights from synthesis, Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and X-ray Crystallography, this document serves as a practical manual for scientists engaged in pharmaceutical development and quality control. Each analytical step is detailed with the underlying scientific rationale, ensuring a self-validating and robust analytical workflow.

Introduction: The Imperative of Structural Certainty

In the landscape of pharmaceutical development, the adage "the dose makes the poison" is predicated on the absolute certainty of the chemical structure of both the active pharmaceutical ingredient (API) and any associated impurities.[1] Structural elucidation is the foundational process of determining the precise three-dimensional arrangement of atoms within a molecule. For a compound like 1,3-bis(isopropylamino)propan-2-ol dihydrochloride, which can arise during the synthesis of the widely-used beta-blocker Propranolol, its unambiguous identification is a regulatory and safety necessity. The presence and structure of impurities can significantly impact the safety and efficacy profile of a drug product.

This guide eschews a rigid, templated approach in favor of a logical, problem-solving narrative that mirrors the real-world workflow of a senior application scientist. We will begin with a plausible synthetic pathway, as understanding the formation of a molecule provides crucial clues to its structure. Subsequently, we will delve into the core analytical techniques, demonstrating how their orthogonal data streams converge to provide an irrefutable structural assignment.

Synthesis Pathway: From Precursors to the Target Molecule

A probable and efficient synthesis of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride involves a nucleophilic substitution reaction between epichlorohydrin and an excess of isopropylamine. The dihydrochloride salt is then formed by treating the resulting free base with hydrochloric acid.

Proposed Synthetic Route

The reaction proceeds in two main steps:

• Ring-opening of Epichlorohydrin: Epichlorohydrin reacts with two equivalents of isopropylamine. The first equivalent opens the epoxide ring, and the second displaces the chlorine atom in a nucleophilic substitution. The use of excess isopropylamine helps to minimize the formation of dimeric and polymeric byproducts.

• Salt Formation: The resulting free base, 1,3-bis(isopropylamino)propan-2-ol, is then treated with two equivalents of hydrochloric acid in a suitable solvent, such as isopropanol or diethyl ether, to precipitate the dihydrochloride salt.

Experimental Protocol: Synthesis of 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride

• To a stirred solution of isopropylamine (4 equivalents) in ethanol at room temperature, slowly add epichlorohydrin (1 equivalent).

• After the initial exothermic reaction subsides, heat the mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the epichlorohydrin is consumed.

• Cool the reaction mixture and remove the excess isopropylamine and ethanol under reduced pressure.

• Dissolve the resulting crude oil in isopropanol.

• Cool the solution in an ice bath and slowly add a solution of concentrated hydrochloric acid (2.2 equivalents) in isopropanol.

• Stir the mixture for 1 hour, during which a white precipitate should form.

• Collect the precipitate by vacuum filtration, wash with cold isopropanol, and then with diethyl ether.

• Dry the solid under vacuum to yield 1,3-bis(isopropylamino)propan-2-ol dihydrochloride.

Spectroscopic and Spectrometric Analysis: A Multi-faceted Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map out the carbon-hydrogen framework of the molecule.

The ¹H NMR spectrum of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride is expected to exhibit signals corresponding to the different types of protons in the molecule. The presence of the dihydrochloride salt will cause a downfield shift of protons attached to or near the protonated amino groups.

Table 1: Predicted ¹H NMR Spectral Data for 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride (in D₂O)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.3	Doublet	12H	-CH(CH₃ )₂	The six methyl protons of each of the two isopropyl groups are equivalent and are split by the adjacent methine proton.
~3.2-3.4	Multiplet	4H	-CH₂ -NH₂⁺-	The four protons of the two methylene groups are diastereotopic and will appear as a complex multiplet. They are adjacent to the chiral center and the protonated nitrogen.
~3.5	Heptet	2H	-CH (CH₃)₂	The two methine protons of the isopropyl groups are each split by the six adjacent methyl protons.
~4.3	Multiplet	1H	-CH(OH )-	This methine proton is at the chiral center and is coupled to the adjacent methylene protons.

Experimental Protocol: ¹H NMR Spectroscopy

• Dissolve 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 400 MHz or higher.

• Process the spectrum, including Fourier transformation, phase correction, and baseline correction.

• Integrate the signals and determine the chemical shifts and coupling constants.

The ¹³C NMR spectrum will provide information on the number of non-equivalent carbon atoms and their chemical environment.

Table 2: Predicted ¹³C NMR Spectral Data for 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride (in D₂O)

Chemical Shift (δ, ppm)	Assignment	Rationale
~18	-C H(CH₃)₂	The methyl carbons of the isopropyl groups.
~45	-C H₂-NH₂⁺-	The methylene carbons adjacent to the protonated amino groups.
~52	-C H(CH₃)₂	The methine carbons of the isopropyl groups.
~65	-C H(OH)-	The carbon bearing the hydroxyl group.

Experimental Protocol: ¹³C NMR Spectroscopy

• Use the same sample prepared for ¹H NMR spectroscopy.

• Acquire the ¹³C NMR spectrum, typically with proton decoupling, on a spectrometer operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

• Process the spectrum to obtain the chemical shifts of the carbon signals.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers valuable information about its structural components. For the dihydrochloride salt, electrospray ionization (ESI) in positive ion mode is a suitable technique, which will typically show the protonated molecule of the free base.

Expected Mass Spectrometric Data:

• Molecular Ion: The ESI-MS spectrum is expected to show a prominent ion at m/z 175.18, corresponding to the protonated free base [C₉H₂₂N₂O + H]⁺.

• Fragmentation Pattern: The fragmentation of the molecular ion can provide further structural confirmation. Key expected fragments include:

  • Loss of an isopropyl group, resulting in a fragment at m/z 132.

  • Cleavage of the C-C bond adjacent to the nitrogen, leading to fragments characteristic of the isopropylamino moiety.

Table 3: Predicted High-Resolution Mass Spectrometry Data

Ion	Calculated m/z	Observed m/z
[M+H]⁺	175.1805	~175.18

Experimental Protocol: Mass Spectrometry

• Prepare a dilute solution of the sample in a suitable solvent, such as methanol or acetonitrile/water.

• Introduce the sample into the mass spectrometer via direct infusion or coupled to a liquid chromatograph (LC-MS).

• Acquire the mass spectrum in positive ion mode using electrospray ionization (ESI).

• Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and obtain a fragment ion spectrum.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule. The IR spectrum of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride will be characterized by absorptions corresponding to O-H, N-H, C-H, and C-N bonds.

Table 4: Predicted Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Broad, Strong	O-H stretch (alcohol)
3000-2800	Strong	C-H stretch (aliphatic)
2700-2400	Broad, Strong	N⁺-H stretch (secondary ammonium salt)
1600-1500	Medium	N-H bend (secondary amine)
1100-1000	Strong	C-O stretch (secondary alcohol)

Experimental Protocol: Infrared Spectroscopy

• Prepare the sample as a KBr pellet or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Identify and assign the characteristic absorption bands.

X-ray Crystallography: The Definitive Solid-State Structure

When a single crystal of suitable quality can be obtained, X-ray crystallography provides the most definitive structural information, including bond lengths, bond angles, and the absolute stereochemistry in the solid state.[2] For 1,3-bis(isopropylamino)propan-2-ol dihydrochloride, a crystal structure would confirm the connectivity of the atoms and the conformation of the molecule in the crystal lattice.

Expected Crystallographic Data:

Experimental Protocol: X-ray Crystallography

• Grow single crystals of the compound, for example, by slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol/water).

• Mount a suitable crystal on a goniometer.

• Collect diffraction data using a single-crystal X-ray diffractometer.

• Solve and refine the crystal structure using appropriate software.

Integrated Data Analysis and Structure Confirmation

The final and most critical step in structure elucidation is the integration of all the analytical data. The proposed structure of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride must be consistent with all the spectroscopic and spectrometric evidence.

The workflow for this integrated analysis is visualized in the following diagram:

Sources

• 1. waters.com [waters.com]
• 2. Synthesis, Structural Characterization, Conformational and Topological Classification of Different Salts in the 2,2-Dimethylpropane-1,3-diamine/HCl/H2O-System | MDPI [mdpi.com]

An In-depth Technical Guide to the Characterization of Metoprolol Impurity M (PhEur) as HCl Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

The control and characterization of impurities in active pharmaceutical ingredients (APIs) are critical for ensuring the safety and efficacy of drug products.[1][2] This guide provides a comprehensive technical overview of the characterization of Metoprolol Impurity M, as defined by the European Pharmacopoeia (PhEur), in its hydrochloride (HCl) salt form. We will delve into the essential analytical methodologies required for its structural elucidation and quantification, underpinned by field-proven insights and regulatory expectations. This document is intended to serve as a practical resource for researchers, analytical scientists, and professionals involved in the development and quality control of metoprolol-based pharmaceuticals.

Introduction: The Significance of Impurity Profiling

Metoprolol is a widely prescribed beta-blocker for the treatment of various cardiovascular conditions.[3][4][5] The manufacturing process of metoprolol, like any synthetic route, can give rise to several impurities.[4][6] Regulatory bodies such as the International Council for Harmonisation (ICH) and national pharmacopoeias mandate stringent control over these impurities.[1][7][8][9] Impurity profiling is, therefore, a non-negotiable aspect of drug development and manufacturing, ensuring that any potential risks associated with impurities are mitigated.[2]

Metoprolol Impurity M, chemically known as 1,3-Bis[(1-methylethyl)amino]propan-2-ol, is a specified impurity in the European Pharmacopoeia.[5][10][11] This guide focuses on the characterization of its dihydrochloride salt form (C9H24Cl2N2O).[5][10][12] A thorough characterization is essential for its use as a reference standard in analytical method development, validation, and routine quality control testing.[10][13]

Physicochemical Characterization

A foundational step in the characterization of any pharmaceutical substance is the determination of its fundamental physicochemical properties. For Metoprolol Impurity M HCl salt, this provides the initial data points for identity and purity.

Visual and Microscopic Examination

A simple yet crucial first step is the visual inspection of the material for its appearance, color, and form. This is often followed by microscopic examination to understand the crystalline nature and morphology of the salt.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques for investigating the thermal properties of a substance.[14][15][16]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[14] For the HCl salt of Metoprolol Impurity M, TGA is employed to determine the presence of residual solvents or water of hydration.[14][17][18] The analysis can reveal the temperature at which the substance begins to decompose.[14][17]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[15] This technique is invaluable for determining the melting point and enthalpy of fusion of the impurity salt. It can also reveal polymorphic transitions.[14][15]

Table 1: Representative Thermal Analysis Data for Metoprolol Impurity M HCl Salt

Parameter	Technique	Typical Value	Significance
Onset of Decomposition	TGA	> 200 °C	Indicates thermal stability under normal conditions.
Mass Loss below 120 °C	TGA	< 0.5%	Suggests the absence of significant amounts of volatile solvents or surface water.
Melting Point	DSC	Varies (e.g., 215-220 °C)	A key identifier and indicator of purity. A sharp melting peak suggests high purity.

Experimental Protocol: Simultaneous TGA-DSC Analysis

• Instrument Calibration: Calibrate the TGA balance using a certified weight and the DSC temperature and heat flow using an indium standard.[17]

• Sample Preparation: Accurately weigh 3-5 mg of the Metoprolol Impurity M HCl salt into an alumina or platinum pan.

• Analysis Conditions:

  • Purge Gas: Dry nitrogen at a flow rate of 20-50 mL/min.[17]

  • Temperature Program: Heat the sample from 30 °C to 350 °C at a rate of 10 °C/min.[17]

• Data Analysis: Analyze the resulting TGA curve for mass loss events and the DSC curve for endothermic (melting) and exothermic (decomposition) events.[17][18]

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques are indispensable for confirming the chemical structure of an impurity.[7][8] A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provides a comprehensive structural fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[7][9] Both ¹H and ¹³C NMR spectra are essential for the unambiguous assignment of the structure of Metoprolol Impurity M.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of Metoprolol Impurity M HCl salt will exhibit characteristic absorption bands for O-H, N-H, and C-N bonds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[2][9] Techniques like Electrospray Ionization (ESI) are commonly used to generate the molecular ion, confirming the molecular weight of the free base (174.29 g/mol ).[5][13][19]

Table 2: Summary of Spectroscopic Data for Metoprolol Impurity M

Technique	Key Observations	Interpretation
¹H NMR	Signals corresponding to isopropyl groups, methylene groups adjacent to nitrogen, and the methine proton of the propan-2-ol backbone.	Confirms the overall carbon-hydrogen framework.
¹³C NMR	Resonances for the methyl and methine carbons of the isopropyl groups, and the methylene and methine carbons of the propan-2-ol core.	Provides a complete carbon map of the molecule.
IR	Broad absorption for O-H and N-H stretching, C-H stretching and bending, and C-N stretching.	Identifies the key functional groups present.
MS (ESI+)	A prominent peak at m/z 175.3 [M+H]⁺.	Confirms the molecular weight of the free base.

Chromatographic Purity Assessment

Chromatographic techniques are the cornerstone of impurity profiling, allowing for the separation and quantification of impurities.[2][7] High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose.[1][20]

High-Performance Liquid Chromatography (HPLC)

The European Pharmacopoeia historically used Thin-Layer Chromatography (TLC) for the analysis of non-chromophoric impurities like M and N.[21][22] However, modern methods favor the superior resolution and quantification capabilities of HPLC.[20][21] Since Metoprolol Impurity M lacks a significant UV chromophore, alternative detection methods are necessary.[21][22]

Detection Techniques for Non-Chromophoric Impurities:

• Charged Aerosol Detection (CAD): CAD is a universal detector that provides a response for any non-volatile analyte, making it ideal for impurities like M.[21][22]

• Evaporative Light Scattering Detection (ELSD): Similar to CAD, ELSD is another universal detector suitable for non-chromophoric compounds.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) offers high sensitivity and specificity for impurity identification and quantification.[8][9]

Experimental Protocol: HPLC-CAD Method for Purity Determination

• Chromatographic System: An HPLC or UHPLC system equipped with a Charged Aerosol Detector.[21][22]

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for polar analytes like Metoprolol Impurity M.[21][22]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

• Sample Preparation: Accurately weigh and dissolve the Metoprolol Impurity M HCl salt in a suitable diluent (e.g., methanol).[21]

• Injection and Analysis: Inject the sample and analyze the chromatogram for the main peak and any impurity peaks.

• Purity Calculation: Determine the purity by the area percentage method, assuming equal response factors for all impurities with a universal detector like CAD.

Regulatory Context and Conclusion

The characterization of Metoprolol Impurity M HCl salt must be conducted in accordance with the principles outlined by regulatory authorities like the ICH and as specified in the European Pharmacopoeia.[1][7] A well-characterized impurity standard is fundamental for the development and validation of analytical methods used to control the quality of metoprolol drug substances and products.

This guide has provided a comprehensive framework for the characterization of Metoprolol Impurity M HCl salt, encompassing physicochemical, spectroscopic, and chromatographic techniques. By following these methodologies and understanding the underlying scientific principles, researchers and analytical scientists can ensure the robust characterization of this and other pharmaceutical impurities, ultimately contributing to the safety and quality of medicines.

Visualizations

Caption: Workflow for the characterization of Metoprolol Impurity M HCl salt.

References

• Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. (n.d.). PharmaInfo.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.
• Impurity Profiling: Theory and Practice. (n.d.). PharmaInfo.
• Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection. (n.d.). Thermo Fisher Scientific.
• Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection. (n.d.). Thermo Fisher Scientific.
• Modernizing the USP Monograph for Impurity Profiling of Metoprolol Tartrate. (2014, May 6). Agilent.
• A Review on Impurity Profiling In Pharmaceutical Substances. (n.d.). ResearchGate.
• Recent trends in the impurity profile of pharmaceuticals. (n.d.). PMC - NIH.
• Metoprolol EP Impurity M | 73313-36-7. (n.d.). SynZeal.
• An improved validated HPLC method for separation of metoprolol and hydrochlorothiazide impurities in metoprolol and hydrochlorot. (n.d.). Scholars Research Library.
• Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. (2024, June 20). AZoM.com.
• TGA Analysis in Pharmaceuticals. (2026, January 23). ResolveMass Laboratories Inc.
• Metoprolol EP Impurity M - CAS - 343785-33-1. (n.d.). Axios Research.
• Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. (2012, December 12). Journal of Chemical Education - ACS Publications.
• Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. (2025, August 23). MDPI.
• Spectrophotometric Determination of Metoprolol and Atenolol by Iron (III) and Ferricyanide. (2021, January 15). Systematic Reviews in Pharmacy.
• Development and Validation of SI/RS-UHPLC-PDA Method for Olmesartan Medoxomil and Metoprolol Succinate-Related Substance. (2023, March 1). SAGE Journals.
• Comprehensive Investigation and Exploration of Metoprolol Impurities: Novel Synthesis, Refinement and Characterization. (n.d.). Research Journal of Pharmacy and Technology.
• Metoprolol EP Impurity M | 343785-33-1. (n.d.). SynThink.
• Thermal Analysis of Pharmaceuticals Handbook. (n.d.). Mettler Toledo.
• A cross-sectional study on metoprolol concentrations in various biological samples and their inter-correlations. (n.d.). SpringerLink.
• Methods of metoprolol analysis in drugs and biological fluids: review and suggestions. (n.d.). SciSpace.
• Spectrophotometric Determination of Metoprolol Tartrate in Pharmaceutical Dosage Forms on Complex Formation with Cu(II). (n.d.). PMC.
• Analytical Method Development and Validation of Spectroscopic Method for Estimation of Metoprolol Succinate. (n.d.). Scholars Research Library.
• Metoprolol Impurities Manufacturers & Suppliers. (n.d.). Daicel Pharma Standards.
• METOPROLOL SUCCINATE Metoprololi succinas. (n.d.). Print Preview.
• Metoprolol impurity A EP Reference Standard. (n.d.). Sigma Aldrich.
• Metoprolol impurity A CRS. (n.d.). LGC Standards.
• Metoprolol Tartrate and Related Substances with Ph. Eur. Method Modernization. (n.d.). Phenomenex.
• Metoprolol EP Impurity M. (n.d.). Allmpus - Research and Development.
• Metoprolol Succinate-impurities. (n.d.). Pharmaffiliates.
• Comprehensive Investigation and Exploration of Metoprolol Impurities. (2025, March 27). Research Journal of Pharmacy and Technology.

Sources

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. biotech-spain.com [biotech-spain.com]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. rjptonline.org [rjptonline.org]
• 5. Metoprolol Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 6. rjptonline.org [rjptonline.org]
• 7. pharmainfo.in [pharmainfo.in]
• 8. researchgate.net [researchgate.net]
• 9. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metoprolol EP Impurity M | 73313-36-7 | SynZeal [synzeal.com]
• 11. allmpus.com [allmpus.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Metoprolol EP Impurity M - CAS - 343785-33-1 | Axios Research [axios-research.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. mdpi.com [mdpi.com]
• 16. mt.com [mt.com]
• 17. azom.com [azom.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. synthinkchemicals.com [synthinkchemicals.com]
• 20. agilent.com [agilent.com]
• 21. analysis.rs [analysis.rs]
• 22. documents.thermofisher.com [documents.thermofisher.com]

Comprehensive Spectroscopic Profiling of 1,3-Bis[(1-methylethyl)amino]-2-propanol Dihydrochloride

Executive Summary

1,3-Bis[(1-methylethyl)amino]-2-propanol dihydrochloride—commonly referred to as 1,3-bis(isopropylamino)propan-2-ol dihydrochloride—is a critical pharmacophore precursor and a recognized process-related impurity in the synthesis of beta-adrenergic blocking agents such as metoprolol and propranolol[1]. Designated officially as Metoprolol Impurity M in the European Pharmacopoeia (EP), monitoring its presence is a strict regulatory requirement under ICH Q3A(R2) and Q3B(R2) guidelines[1][2].

Because impurities can compromise the efficacy and safety of Active Pharmaceutical Ingredients (APIs), rigorous structural elucidation is required. This whitepaper provides an authoritative, in-depth technical guide to the spectroscopic properties (Mass Spectrometry, NMR, and FT-IR) of this compound. By detailing the causality behind experimental observations and offering self-validating analytical protocols, this guide serves as a foundational resource for pharmaceutical research and quality control (QC) laboratories[1][3].

Chemical Identity & Physicochemical Properties

Understanding the baseline physicochemical properties of the impurity is the first step in designing an analytical workflow. The compound is highly basic due to its two secondary amine groups, which dictates its behavior in both chromatographic separation and mass spectrometric ionization[4].

Property	Value	Reference
Chemical Name	1,3-Bis[(1-methylethyl)amino]-2-propanol Dihydrochloride	[5]
Common Synonym	Metoprolol EP Impurity M (Salt Form)	[1][2]
CAS Number	73313-36-7 (Dihydrochloride) / 343785-33-1 (Free Base)	[4][5]
Molecular Formula	C9​H22​N2​O⋅2HCl	[5][6]
Molecular Weight	247.21 g/mol (Salt) / 174.28 g/mol (Free Base)	[4][5]
Monoisotopic Exact Mass	174.1732 Da (Free Base)	[4]

Mass Spectrometry (LC-ESI-MS/MS) Profiling

Causality & Ionization Mechanism

The molecule contains two highly basic secondary amine groups, making it exceptionally responsive to positive-ion Electrospray Ionization (ESI+). The application of a low-pH mobile phase (e.g., 0.1% formic acid) ensures complete protonation of the amines. During the desolvation process in the ESI source, the dihydrochloride salt dissociates entirely, yielding a robust protonated precursor ion [M+H]+ at m/z 175.18[4].

Fragmentation Dynamics

Tandem mass spectrometry (MS/MS) utilizing Collision-Induced Dissociation (CID) reveals a predictable and highly diagnostic fragmentation network[7]:

• m/z 72.08 (Base Peak): The dominant fragmentation pathway is the α -cleavage of the C-C bond adjacent to the hydroxyl group. This yields a highly stable, resonance-stabilized iminium ion [(CH3​)2​CH−NH=CH2​]+ . This m/z 72 peak is a universal diagnostic marker for beta-blockers containing an isopropylamine moiety.

• m/z 116.10: Formed via the neutral loss of one intact isopropylamine molecule (-59 Da) from the precursor ion.

• m/z 157.17: Represents the dehydration (-18 Da) of the secondary alcohol moiety, a common neutral loss observed in aliphatic beta-amino alcohols.

Caption: ESI-MS/MS CID fragmentation pathway of 1,3-Bis[(1-methylethyl)amino]-2-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Stereochemical Nuance

The selection of Deuterium Oxide ( D2​O ) as the NMR solvent is deliberate; it readily dissolves the highly polar dihydrochloride salt. In this environment, the acidic amine ( NH2+​ ) and hydroxyl ( OH ) protons undergo rapid deuterium exchange, rendering them invisible in the 1H spectrum and simplifying the aliphatic region for accurate integration[1].

Crucial Stereochemical Insight: Although the molecule is achiral overall (possessing a plane of symmetry through the C2 carbon), the C2 carbon is a prochiral center. Consequently, the two protons within each CH2​ group (C1 and C3) are diastereotopic . They cannot be interconverted by any symmetry operation and reside in distinct magnetic environments. As a result, they resonate at different chemical shifts and exhibit strong geminal coupling ( 2J≈12−13 Hz) as well as vicinal coupling to the C2 methine proton, appearing as two distinct doublet of doublets (dd). Furthermore, the protonation of the nitrogen atoms in the dihydrochloride salt heavily deshields these adjacent aliphatic protons compared to the free base[1].

Quantitative Data: 1H and 13C NMR Assignments

Table 1: 1H NMR Assignments (400 MHz, D2​O ) | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Coupling Constant ( J , Hz) | Assignment | | :--- | :--- | :--- | :--- | :--- | | 1.35 | Doublet (d) | 12H | 6.5 | 4×CH3​ (Isopropyl groups) | | 3.15 | Doublet of doublets (dd) | 2H | 13.0, 9.0 | CH2​ (Diastereotopic proton A, C1/C3) | | 3.30 | Doublet of doublets (dd) | 2H | 13.0, 3.5 | CH2​ (Diastereotopic proton B, C1/C3) | | 3.45 | Heptet (hept) | 2H | 6.5 | 2×CH (Isopropyl methine) | | 4.25 | Multiplet (m) | 1H | - | CH−OH (Central methine, C2) |

Table 2: 13C NMR Assignments (100 MHz, D2​O ) | Chemical Shift ( δ , ppm) | Carbon Type | Assignment | | :--- | :--- | :--- | | 18.5 | CH3​ | Isopropyl methyl carbons (4C) | | 49.2 | CH2​ | Aliphatic chain carbons (C1, C3) | | 51.5 | CH | Isopropyl methine carbons (2C) | | 64.8 | CH | Central alcohol carbon (C2) |

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Salt Form Verification

Attenuated Total Reflectance (ATR) FT-IR is utilized on the neat, dry powder to preserve the integrity of the salt form. The presence of the dihydrochloride salt is mechanistically confirmed by the massive, broad absorption band between 2400 and 2800 cm−1 , which corresponds to the NH2+​ stretching vibrations of the protonated secondary amines[1]. This band completely masks the typical sharp secondary amine N-H stretch found around 3300 cm−1 in the free base, serving as a definitive marker for the salt form.

Table 3: Key FT-IR Vibrational Modes (ATR, Solid State) | Wavenumber ( cm−1 ) | Intensity | Vibrational Assignment | | :--- | :--- | :--- | | ~3350 | Medium, Broad | O-H stretch (Hydrogen-bonded) | | 2960, 2875 | Strong, Sharp | C-H stretch (Aliphatic CH3​ , CH2​ ) | | 2800 - 2400 | Very Strong, Broad | NH2+​ stretch (Amine hydrochloride salt marker) | | 1590 | Medium | N-H bend (Scissoring of protonated amine) | | 1465, 1385 | Medium | C-H bend (Gem-dimethyl umbrella mode of isopropyl) | | 1100 | Strong | C-O stretch (Secondary alcohol) |

Experimental Protocols (Self-Validating Workflows)

To ensure high-fidelity data that meets regulatory submission standards (e.g., FDA, EMA Drug Master Files), the following self-validating protocols must be strictly adhered to[1].

Protocol A: LC-MS/MS Impurity Profiling

• Sample Preparation: Dissolve 1.0 mg of the impurity standard in 1.0 mL of LC-MS grade Water:Acetonitrile (50:50, v/v) to create a 1 mg/mL stock. Dilute to 1 µg/mL using 0.1% Formic Acid in water.

• Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• MS Acquisition: Operate the mass spectrometer in ESI+ mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Self-Validation Step: Ramp the Collision Energy (CE) from 10 eV to 40 eV. The system is validated when the survival yield of the precursor ion ( m/z 175.18) drops below 10% at higher CE, ensuring that the base peak ( m/z 72.08) is generated under exhaustive fragmentation conditions, eliminating the possibility of artifactual in-source fragmentation.

Protocol B: NMR Structural Elucidation

• Sample Preparation: Weigh exactly 10 mg of the dihydrochloride salt into a clean glass vial. Dissolve completely in 0.6 mL of D2​O containing 0.05% TSP (Trimethylsilylpropanoic acid) as an internal reference.

• Data Acquisition: Transfer to a 5 mm NMR tube. Acquire a standard 1D 1H spectrum (minimum 16 scans) and a 1D 13C spectrum (minimum 1024 scans) at 298 K.

• Self-Validation Step: Acquire a 2D 1H−1H COSY spectrum. The cross-peaks between the diastereotopic CH2​ protons ( δ 3.15 and 3.30) and the central methine proton ( δ 4.25) must form a closed coupling loop, unequivocally confirming the intact 2-propanol backbone and ruling out structural isomers.

Caption: Self-validating parallel analytical workflow for the characterization of Metoprolol Impurity M.

References

• ChemicalRoot. "Metoprolol Ep Impurity M CAS NO 343785-33-1". Retrieved from [Link]

• Resource Technology Corporation. "Catalog of Reference Materials for Pharmaceutical Analysis". Retrieved from [Link]

Sources

• 1. Metoprolol Ep Impurity M | 343785-33-1 | ChemicalCell [chemicalcell.com]
• 2. scribd.com [scribd.com]
• 3. store.usp.org [store.usp.org]
• 4. echemi.com [echemi.com]
• 5. 1,3-Bis[(1-methylethyl)amino]-2-propanol Dihydrochloride [lgcstandards.com]
• 6. 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride Pharmaceutical Analytical Impurity (PAI) | Sigma-Aldrich [merckmillipore.com]
• 7. epdf.pub [epdf.pub]

A Technical Guide: The Strategic Role of Diamine Synthons in the Synthesis of β-Adrenergic Antagonists, Featuring 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride

Executive Summary

β-Adrenergic antagonists, commonly known as beta-blockers, represent a cornerstone in cardiovascular therapy, fundamentally characterized by their aryloxypropanolamine scaffold. The synthesis of these molecules has been a subject of extensive research, leading to highly optimized and efficient industrial processes. This technical guide provides a detailed examination of the established synthetic paradigms for beta-blockers, with a specific focus on the role and chemical logic of key intermediates. We will critically analyze the structure and potential utility of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride, a symmetrical diamine synthon. By contrasting its architecture with the requisite intermediates of classical beta-blocker synthesis, this guide will elucidate why established routes are preferred and explore the specific, albeit niche, applications where such a diamine building block holds strategic value in the broader context of β-adrenergic inhibitor development.

The Chemical Architecture of Aryloxypropanolamine β-Blockers

The therapeutic efficacy of most clinically significant beta-blockers stems from a shared molecular architecture: the aryloxypropanolamine moiety. This structure consists of three key components:

• An Aromatic Ring System: This can range from simple substituted phenyl rings (as in Metoprolol) to more complex fused ring systems like naphthoxy (in Propranolol) or heterocyclic systems (in Pindolol). The nature of this group is a primary determinant of the drug's selectivity for β1 versus β2 receptors and influences its pharmacokinetic properties like lipophilicity.[1][2]

• A Propoxy Linker: A three-carbon chain connected to the aromatic system via an ether linkage.

• A Secondary Amino Alcohol: A 2-propanol core with a secondary amine at the C1 position. The substituent on the amine is typically a bulky alkyl group, such as isopropyl or tert-butyl, which is crucial for receptor binding and antagonist activity.

Crucially, the carbon atom bearing the hydroxyl group (C2) is a chiral center. It is well-established that the (S)-enantiomer possesses significantly higher β-blocking activity—often by a factor of 100—compared to the (R)-enantiomer.[1][3] This stereochemical requirement places a high demand on synthetic strategies to be either stereoselective or to incorporate an efficient resolution step.

Caption: Core molecular scaffold of aryloxypropanolamine beta-blockers.

The Prevalent Synthetic Paradigm: The Epichlorohydrin Route

The most industrially viable and widely documented method for synthesizing aryloxypropanolamine beta-blockers is the "Epichlorohydrin Route."[1] This strategy is favored for its high efficiency, use of readily available starting materials, and adaptability for producing a wide range of beta-blocker analogues. The synthesis is conceptually a two-step process.

Step 1: Formation of the Glycidyl Ether Intermediate The synthesis begins with the nucleophilic substitution reaction between the desired phenol (e.g., 1-naphthol for Propranolol) and epichlorohydrin. The phenolic proton is first abstracted by a base (commonly NaOH or K₂CO₃) to form a potent phenoxide nucleophile. This phenoxide then attacks the terminal carbon of epichlorohydrin, displacing the chloride leaving group and forming a glycidyl ether intermediate. This step effectively attaches the three-carbon propanol backbone to the aromatic system.

Step 2: Amination via Epoxide Ring-Opening The resulting glycidyl ether is then treated with the appropriate amine, typically isopropylamine. The amine attacks the least sterically hindered terminal carbon of the epoxide ring. This nucleophilic ring-opening reaction forges the crucial carbon-nitrogen bond and simultaneously generates the secondary hydroxyl group at the C2 position, completing the aryloxypropanolamine structure.[3]

This synthetic logic is robust and has been refined in numerous patents and publications to optimize yield and purity.[4][5]

Caption: The established two-step Epichlorohydrin route for beta-blocker synthesis.

Structural and Functional Analysis of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride

To understand the role of the title compound, we must first analyze its structure.

• Chemical Name: 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride

• CAS Number: 73313-36-7[6][7]

• Structure: A central 2-propanol core symmetrically substituted at the C1 and C3 positions with isopropylamino groups. The dihydrochloride salt form enhances its stability and water solubility.

Caption: Structure of 1,3-Bis[(1-Methylethyl)amino]-2-propanol.

A direct structural comparison with the final beta-blocker product (e.g., Propranolol) reveals a fundamental mismatch. Propranolol is an asymmetrical molecule with one aryloxy group and one isopropylamino group. In contrast, the title compound is a symmetrical diamine. This structural disparity makes it chemically unsuitable as a direct, late-stage precursor in the established epichlorohydrin synthesis pathway. It cannot, for instance, react with 1-naphthol to form Propranolol in a single, efficient step, as it lacks a suitable leaving group to be displaced by the phenoxide.

Elucidating the Role in β-Adrenergic Inhibitor Synthesis

While not a direct precursor in the most common synthetic routes, the literature notes that 1,3-Bis[(1-methylethyl)amino]-2-propanol Dihydrochloride is used in the synthesis of β-adrenergic inhibitors.[6] This indicates a more specialized role, likely in pathways leading to non-classical or novel beta-blocker structures.

Causality of Synthetic Choice: The preference for the epichlorohydrin route is a matter of chemical economics and efficiency. It builds the desired asymmetrical molecule from simple, inexpensive, and distinct building blocks (a phenol, epichlorohydrin, and an amine). Attempting to use a pre-formed symmetrical diamine like 1,3-Bis[(1-Methylethyl)amino]-2-propanol would necessitate additional, complex steps to differentiate and selectively replace one of the amino groups with an aryloxy group—a chemically challenging and inefficient proposition compared to the standard method.

The documented utility of this diamine synthon likely lies in one of the following areas:

• Synthesis of Symmetrical Diamine-Based Drugs: The most direct application is as a backbone for molecules that are intended to have two amino-propanol side chains. While not characteristic of common beta-blockers, this structure could be explored for novel compounds designed to interact with dimeric receptor complexes or to possess unique pharmacological profiles.

• Precursor to Other Pharmaceutical Intermediates: The compound is a classic example of a "building block" in medicinal chemistry. Its true value is often realized in the synthesis of other classes of drugs. For instance, 1,3-diamino-2-propanol (the parent compound without the isopropyl groups) is a critical intermediate in the synthesis of non-ionic X-ray contrast media like Iohexol and Iopamidol, where both amine groups are functionalized to attach hydrophilic side chains.

• Synthesis of Niche β-Blockers: It is plausible that a specific, less common beta-blocker or adrenergic modulator incorporates a diamine feature, for which this compound would be an ideal starting material. Without specific examples in mainstream literature, this remains a targeted application for specialized drug development programs.

Therefore, the role of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride is not as a direct substitute for intermediates in the synthesis of drugs like Propranolol or Metoprolol, but as a specialized synthon for molecules that require its unique symmetrical diamine-propanol core.

Experimental Protocols & Data

To provide a practical reference, the following section details the established and validated protocol for the synthesis of Propranolol, illustrating the preferred industrial methodology.

Protocol: Synthesis of Propranolol via the Epichlorohydrin Route

This two-step protocol is adapted from established methodologies described in chemical literature and patents.[3][4][8]

Step 1: Synthesis of 1-(Naphthyloxy)-2,3-epoxypropane

• Setup: To a 500 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, add 1-naphthol (14.4 g, 0.1 mol) and a suitable solvent like ethanol or acetonitrile (200 mL).

• Base Addition: Prepare a solution of sodium hydroxide (4.4 g, 0.11 mol) in water (20 mL) and add it dropwise to the stirring solution of 1-naphthol at room temperature. Stir for 30-60 minutes to ensure complete formation of the sodium naphthoxide salt.

• Epichlorohydrin Addition: Add epichlorohydrin (10.2 g, 0.11 mol) dropwise to the reaction mixture.

• Reaction: Heat the mixture to reflux (approx. 80-85°C) and maintain for 3-5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into 500 mL of cold water to precipitate the product. Filter the solid, wash thoroughly with water until the washings are neutral, and dry under vacuum to yield the crude glycidyl ether intermediate.

Step 2: Synthesis of 1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol (Propranolol)

• Setup: In a clean reaction vessel, dissolve the crude 1-(naphthyloxy)-2,3-epoxypropane (20.0 g, 0.1 mol) from Step 1 in a suitable solvent such as methanol or ethanol (150 mL).

• Amine Addition: Add isopropylamine (11.8 g, 0.2 mol) to the solution.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the disappearance of the epoxide intermediate by TLC.

• Workup and Purification: Upon completion, cool the mixture and evaporate the solvent under reduced pressure. Dissolve the resulting residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove excess isopropylamine. The organic layer can be dried over anhydrous sodium sulfate and the solvent evaporated.

• Crystallization: The crude propranolol base is typically recrystallized from a solvent like n-hexane or a toluene/hexane mixture to yield the purified product.[3] The hydrochloride salt can then be prepared by treating a solution of the base with hydrochloric acid.

Data Summary

The following table summarizes typical quantitative data for the synthesis of Propranolol.

Parameter	Step 1: Glycidyl Ether Formation	Step 2: Propranolol Formation	Overall
Key Reagents	1-Naphthol, Epichlorohydrin, NaOH	Glycidyl Ether, Isopropylamine	-
Solvent	Ethanol / Acetonitrile	Methanol / Ethanol	-
Reaction Temp.	Reflux (~80-85°C)	Reflux (~65-80°C)	-
Typical Yield	90-95%	85-95%	~75-90%
Purity (Post-Recrystallization)	>98%	>99%	>99%

Conclusion

The synthesis of aryloxypropanolamine β-blockers is a mature field dominated by the highly efficient and versatile epichlorohydrin route. This pathway is predicated on the stepwise construction of the final asymmetrical molecule from simple, distinct precursors. 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride , by virtue of its symmetrical diamine structure, is not a direct or efficient intermediate within this established paradigm. Its documented use in the synthesis of β-adrenergic inhibitors points towards a specialized role as a core building block for novel or non-classical structures that specifically require a symmetrical diamine-propanol scaffold. As Senior Application Scientists, understanding this distinction is crucial for process development and new drug design; while the epichlorohydrin route remains the workhorse for classical beta-blockers, specialized synthons like the title diamine hold potential in the exploration of new chemical space for adrenergic modulators.

References

• Facile Synthesis of Propranolol and Novel Derivatives. (2020). Journal of Chemistry.

• Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). (2015). TÜBİTAK Academic Journals. Available at: [Link]

• Synthetic approaches towards the synthesis of ß-blockers (Betaxolol, Metoprolol, Sotalol and Timolol). (2015). ResearchGate. Available at: [Link]

• Process for the preparation of 1,3-diamino-2-propanol and 1,3-diamino-2-propanone derivatives. (Patent EP1059285A2). Google Patents.
• Preparation method of propranolol. (Patent CN107556203B). Google Patents.

• Discovery and development of beta-blockers. Wikipedia. Available at: [Link]

• Lipase Catalyzed Synthesis of Enantiopure Precursors and Derivatives for β-Blockers Practolol, Pindolol and Carteolol. (2021). MDPI. Available at: [Link]

• Novel propranolol synthesis method. (Patent CN104961642A). Google Patents.

• Lipase Catalysed Synthesis of Enantiopure precursors and derivatives for β-Blockers Practolol, Pindolol and Carteolol. (2021). Preprints.org. Available at: [Link]

• An Improved Process For The Synthesis Of Propranolol Hydrochloride. (Patent Application 16/2020). Quick Company. Available at: [Link]

• A simple method for the synthesis of 1,3-diaminopropan-2-ols derivatives and their ex vivo relaxant activity on isolated rat tracheal rings. ResearchGate. Available at: [Link]

• Improved method for synthesis of beta-blocker. (Patent RU2423346C2). Google Patents.

• The Electrochemical Oxidation of the β-Blocker Drug Propranolol in Biomimetic Media Consisting of Surface-Active Ionic Liquid and a Conventional Cationic Surfactant on a Glassy Carbon Electrode. (2024). MDPI. Available at: [Link]

• Facile Synthesis of Propranolol and Novel Derivatives. (2020). ResearchGate. Available at: [Link]

• A kind of preparation method of propranolol hydrochloride. (Patent CN108586273B). Google Patents.

• Lipophilic beta-blockers inhibit monocyte and endothelial cell-mediated modification of low density lipoproteins. (1992). PubMed. Available at: [Link]

Sources

• 1. Discovery and development of beta-blockers - Wikipedia [en.wikipedia.org]
• 2. Lipophilic beta-blockers inhibit monocyte and endothelial cell-mediated modification of low density lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN104961642A - Novel propranolol synthesis method - Google Patents [patents.google.com]
• 4. CN107556203B - Preparation method of propranolol - Google Patents [patents.google.com]
• 5. "An Improved Process For The Synthesis Of Propranolol Hydrochloride" [quickcompany.in]
• 6. 1,3-Bis[(1-Methylethyl)aMino]-2-propanol Dihydrochloride | 73313-36-7 [chemicalbook.com]
• 7. cymitquimica.com [cymitquimica.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

experimental protocol for beta-adrenergic receptor binding assays

An In-Depth Guide to Beta-Adrenergic Receptor Binding Assays

Authored by a Senior Application Scientist

This application note provides a comprehensive overview and detailed protocols for conducting beta-adrenergic receptor (β-AR) binding assays. It is designed for researchers, scientists, and drug development professionals seeking to accurately characterize the interactions between ligands and this critical class of G protein-coupled receptors (GPCRs). We will move beyond simple step-by-step instructions to explore the causality behind experimental choices, ensuring a robust and self-validating assay design.

Introduction: The Significance of Beta-Adrenergic Receptors

Beta-adrenergic receptors are integral membrane proteins that mediate the physiological effects of the catecholamines epinephrine and norepinephrine.[1] As key regulators of the sympathetic nervous system, they are pivotal in controlling cardiac function, smooth muscle relaxation, and metabolism.[2] There are three primary subtypes:

• β1-Adrenergic Receptors: Predominantly found in the heart, where they regulate heart rate and contractility.[3][4][5]

• β2-Adrenergic Receptors: Located in the smooth muscle of the lungs and blood vessels, mediating relaxation (e.g., bronchodilation).[3][5]

• β3-Adrenergic Receptors: Primarily expressed in adipose tissue, involved in lipolysis and thermogenesis.[5]

Given their central role in physiology, β-ARs are major therapeutic targets for cardiovascular diseases (e.g., hypertension, heart failure) and respiratory conditions like asthma.[2][6][7] Radioligand binding assays are the gold standard for quantifying ligand-receptor interactions, providing essential data on affinity and receptor density that guide drug discovery and basic research.[8][9][10]

The Scientific Foundation of β-AR Binding Assays

The Canonical β-AR Signaling Pathway

Understanding the receptor's function provides context for the binding assay. Upon agonist binding, β-ARs (all three subtypes) couple to the stimulatory G protein, Gs.[3] This initiates a well-characterized signaling cascade:

• The Gs alpha subunit activates the enzyme adenylyl cyclase.[4]

• Adenylyl cyclase catalyzes the conversion of ATP into the second messenger cyclic AMP (cAMP).[2][11]

• cAMP activates Protein Kinase A (PKA), which then phosphorylates numerous downstream cellular proteins to elicit a physiological response.[4][11]

While this is the canonical pathway, it is now understood that β-ARs can also signal through G protein-independent pathways, often involving β-arrestins, which adds another layer of complexity to their regulation.[6][11]

Caption: The canonical Gs-protein coupled β-adrenergic receptor signaling pathway.

Principles of Radioligand Binding

Radioligand binding assays utilize a radioactive isotope-labeled compound (the radioligand) to trace and quantify its interaction with the target receptor.[12] The fundamental premise is to allow a radioligand to bind to its receptor and then physically separate the bound radioligand-receptor complexes from the free, unbound radioligand. The amount of radioactivity in the bound fraction is then measured.

The Critical Concept of Specific vs. Non-Specific Binding

A radioligand can bind to two types of sites:

• Specific Binding: The high-affinity, saturable binding to the receptor of interest. This is the signal we want to measure.

• Non-Specific Binding (NSB): The low-affinity, non-saturable binding of the radioligand to other components in the assay, such as lipids, proteins in the membrane, or the filter itself.[13] NSB is a major source of background noise and must be accurately determined and subtracted to reveal the true specific binding.

NSB is measured experimentally by including a parallel set of assay tubes containing a high concentration of an unlabeled "cold" ligand that has high affinity for the receptor. This cold ligand saturates the specific receptor sites, preventing the radioligand from binding to them. Therefore, any radioactivity detected in these tubes is considered non-specific.

Specific Binding = Total Binding - Non-Specific Binding

Assay Design and Methodological Considerations

A successful binding assay is built on careful selection of reagents and optimization of conditions.

Reagent Selection

• Receptor Source: The source of β-ARs can be tissue homogenates rich in these receptors (e.g., heart ventricles for β1, lung for β2), cultured cells that endogenously express them, or, most commonly for screening, cell membranes from stable cell lines engineered to overexpress a specific human β-AR subtype.[8][9][14] The latter provides a clean, reproducible system with high receptor density.

• Radioligand Choice: The ideal radioligand has high affinity (low Kd), high specific activity (Ci/mmol), low non-specific binding, and, if possible, subtype selectivity.[9] For β-ARs, common choices are non-selective antagonists, which are often preferred as they are not influenced by the G-protein coupling state of the receptor.

  • [³H]-Dihydroalprenolol ([³H]-DHA): A widely used, non-selective β-AR antagonist.

  • [¹²⁵I]-Iodocyanopindolol ([¹²⁵I]-CYP): Another high-affinity, non-selective antagonist. The gamma-emitting ¹²⁵I isotope offers higher specific activity than the beta-emitting ³H, often resulting in greater sensitivity.[14]

• Assay Buffer: The buffer must maintain the integrity and functionality of the receptor. A typical buffer for β-AR binding assays contains:

  • A buffering agent (e.g., 50 mM Tris-HCl, pH 7.4).

  • Divalent cations, such as MgCl₂, which are often required for high-affinity binding.[15]

  • An antioxidant like ascorbic acid can be included to prevent catecholamine oxidation if working with agonist radioligands.[16]

Assay Format: Filtration vs. Scintillation Proximity

• Filtration Assay: This is the traditional and most direct method. After incubation, the assay mixture is rapidly filtered through a glass fiber filter under vacuum. Receptor-bound radioligand is trapped on the filter, while free radioligand passes through.[14] This method is robust but can be labor-intensive.

• Scintillation Proximity Assay (SPA): This is a homogeneous (no-wash) assay format ideal for high-throughput screening.[17][18] In this method, receptor membranes are coupled to microscopic beads containing a scintillant. Only radioligands that are bound to the receptor are close enough to the bead to excite the scintillant and produce a light signal.[8][19][20] This eliminates the need for a physical separation step.[18]

For the purposes of this guide, we will detail the protocols for the foundational filtration method.

Caption: General experimental workflow for a filtration-based radioligand binding assay.

Detailed Experimental Protocols

Safety Precaution: All work with radioactive materials must be performed in designated areas following institutional radiation safety guidelines.

Protocol 1: Saturation Binding Assay

Objective: To determine the equilibrium dissociation constant (Kd) of the radioligand and the maximum receptor density (Bmax) in the membrane preparation.[8][21][22]

Materials:

• Membrane Preparation: e.g., HEK293 cells expressing human β2-AR.

• Radioligand: [³H]-Dihydroalprenolol ([³H]-DHA).

• Unlabeled ("Cold") Ligand: Propranolol (for determining NSB).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well Deep Well Plate

• Glass Fiber Filter Mat (e.g., Whatman GF/B).

• Vacuum Manifold / Cell Harvester

• Scintillation Vials or Plates

• Scintillation Cocktail

• Liquid Scintillation Counter

Procedure:

• Reagent Preparation:

  • Prepare a series of dilutions of [³H]-DHA in assay buffer. A typical concentration range would be 8-12 points spanning from 0.1x to 10x the expected Kd (e.g., 0.05 nM to 20 nM).

  • Prepare a high-concentration solution of propranolol (e.g., 10 µM) for NSB determination. The final concentration should be at least 100-fold higher than the Kd of propranolol to ensure saturation of all specific sites.

  • Thaw the membrane preparation on ice and dilute to the optimal concentration (previously determined, e.g., 5-20 µg protein per well) in ice-cold assay buffer. Keep suspended by gentle vortexing.

• Assay Plate Setup (in duplicate or triplicate):

  • Total Binding Wells: Add 50 µL of each [³H]-DHA dilution.

  • Non-Specific Binding (NSB) Wells: Add 25 µL of assay buffer, then 25 µL of the 10 µM propranolol solution (final concentration 1 µM). Then add 50 µL of each [³H]-DHA dilution.

  • Initiate the binding reaction by adding 150 µL of the diluted membrane preparation to all wells. The final assay volume is 200 µL.

• Incubation:

  • Incubate the plate for 60-90 minutes at room temperature (25°C) with gentle shaking to allow the binding to reach equilibrium.

• Filtration:

  • Pre-soak the glass fiber filter mat in wash buffer.

  • Place the filter mat on the vacuum manifold.

  • Rapidly transfer the contents of each well to the corresponding position on the filter mat.

  • Immediately wash each filter 3-4 times with 300 µL of ice-cold wash buffer to remove unbound radioligand. The speed of this step is critical to prevent dissociation of the bound ligand.

• Quantification:

  • Dry the filter mat completely.

  • Punch out the individual filters into scintillation vials or place the mat into a 96-well scintillation plate.

  • Add scintillation cocktail (e.g., 4 mL per vial) and allow to equilibrate.

  • Count the radioactivity in a liquid scintillation counter. The output will be in Counts Per Minute (CPM).

Protocol 2: Competition Binding Assay

Objective: To determine the potency (IC50) and binding affinity (Ki) of an unlabeled test compound.[8][12]

Materials: Same as for the saturation assay, plus the unlabeled test compound.

Procedure:

• Reagent Preparation:

  • Prepare a fixed concentration of [³H]-DHA in assay buffer. The concentration should be at or near its Kd value (determined from the saturation assay) to provide a good signal window and sensitivity.[23]

  • Prepare a serial dilution series of the unlabeled test compound. A 10-point, half-log dilution series is common, spanning a wide concentration range (e.g., 1 pM to 10 µM).

  • Prepare the propranolol and membrane solutions as in the saturation protocol.

• Assay Plate Setup (in duplicate or triplicate):

  • Total Binding Wells (0% Inhibition): Add 50 µL of assay buffer.

  • NSB Wells (100% Inhibition): Add 25 µL of assay buffer and 25 µL of 10 µM propranolol.

  • Competition Wells: Add 50 µL of each dilution of the test compound.

  • To all wells, add 50 µL of the fixed concentration of [³H]-DHA.

  • Initiate the reaction by adding 100 µL of the diluted membrane preparation to all wells. The final assay volume is 200 µL.

• Incubation, Filtration, and Quantification:

  • Follow steps 3, 4, and 5 exactly as described in the saturation assay protocol.

Data Analysis and Interpretation

Specialized software like GraphPad Prism is highly recommended for analyzing radioligand binding data.

Saturation Assay Analysis

• Calculate Specific Binding: For each concentration of radioligand, subtract the average CPM of the NSB wells from the average CPM of the total binding wells.

• Generate Saturation Curve: Plot the specific binding (Y-axis) against the concentration of the radioligand (X-axis).

• Non-Linear Regression: Fit the data to a one-site binding (hyperbola) equation: Y = (Bmax * X) / (Kd + X) This analysis will directly yield the values for Kd (in nM), which represents the radioligand concentration required to occupy 50% of the receptors at equilibrium, and Bmax (in CPM, which can be converted to fmol/mg protein), the total number of specific binding sites.[24][25]

Parameter	Description	Typical Units
Kd	Equilibrium Dissociation Constant: A measure of the radioligand's affinity for the receptor. A lower Kd indicates higher affinity.	nM (nanomolar)
Bmax	Maximum Receptor Density: The total number of receptors in the sample.	fmol/mg protein or sites/cell

Competition Assay Analysis

• Normalize Data:

  • The average CPM from the "Total Binding" wells represents 0% inhibition.

  • The average CPM from the "NSB" wells represents 100% inhibition.

  • Convert the CPM values from the competition wells into "% Specific Binding".

• Generate Competition Curve: Plot the "% Specific Binding" (Y-axis) against the log concentration of the unlabeled test compound (X-axis). This will produce a sigmoidal dose-response curve.

• Non-Linear Regression: Fit the data to a sigmoidal dose-response (variable slope) equation to determine the IC50 . The IC50 is the concentration of the test compound that displaces 50% of the specifically bound radioligand.[23][26]

• Calculate Ki using the Cheng-Prusoff Equation: The IC50 is dependent on the concentration of radioligand used in the assay. To determine the intrinsic affinity of the test compound (Ki), the Cheng-Prusoff equation must be used:[23]

  Ki = IC50 / (1 + ([L] / Kd))

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand (determined from the saturation experiment).

The Ki (inhibition constant) is a more accurate and universally comparable measure of the competitor's affinity for the receptor.

Parameter	Description	Typical Units
IC50	Half Maximal Inhibitory Concentration: The concentration of a competitor that inhibits 50% of specific radioligand binding. This value is assay-dependent.	nM or µM
Ki	Inhibition Constant: An intrinsic measure of the competitor's binding affinity, calculated from the IC50. A lower Ki indicates higher affinity.	nM or µM

References

• Oncodesign Services. (n.d.). Radioligand Binding Assay | In Vitro Biology. Retrieved from [Link]

• Brodde, O. E., & Michel, M. C. (2012). Beta-Adrenergic Receptors, from Their Discovery and Characterization through Their Manipulation to Beneficial Clinical Application. Cardiology, 122(3), 135-149. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Japan Radioisotope Association. (n.d.). SPA (Scintillation proximity assay). Retrieved from [Link]

• Gururaj, A., et al. (2007). β1-adrenergic receptors activate two distinct signaling pathways in striatal neurons. Journal of Neurochemistry, 103(3), 990-1001. Retrieved from [Link]

• Libretti, S., & Bici, K. (2021). Actions of the Autonomic Nervous System: Adrenergic Pharmacology. Pressbooks. Retrieved from [Link]

• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(5), L421-L429. Retrieved from [Link]

• Dong, C., et al. (2015). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Bio-protocol, 5(17), e1578. Retrieved from [Link]

• Madden, K. S., & Bellinger, D. L. (2020). Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells. International Journal of Molecular Sciences, 21(14), 5032. Retrieved from [Link]

• van der Wenden, E. M., et al. (2016). Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor. Purinergic Signalling, 12(1), 115-126. Retrieved from [Link]

• Grokipedia. (n.d.). IC50. Retrieved from [Link]

• Dong, C., Liu, Z., & Wang, F. (2015). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. ResearchGate. Retrieved from [Link]

• Hulme, E. C. (2004). Radioligand binding assays and their analysis. Methods in Molecular Biology, 259, 39-71. Retrieved from [Link]

• Madras, B. K., et al. (1992). Determination of radioligand specific activity using competition binding assays. Analytical Biochemistry, 207(1), 148-153. Retrieved from [Link]

• Wall, S. C., & Mistry, J. (2023). Beta 1 Receptors. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Tan, Z., et al. (2024). Regulation of β-Adrenergic Receptors in the Heart: A Review on Emerging Therapeutic Strategies for Heart Failure. International Journal of Molecular Sciences, 25(19), 10584. Retrieved from [Link]

• Surmodics IVD. (n.d.). Non-Specific Binding: What You Need to Know. Retrieved from [Link]

• Wikipedia. (n.d.). IC50. Retrieved from [Link]

• Yan, P., et al. (2019). β2-Adrenergic Stimulation Compartmentalizes β1 Signaling Into Nanoscale Local Domains by Targeting the C-Terminus of β1-Adrenoceptors. Circulation Research, 124(5), 706-718. Retrieved from [Link]

• GraphPad. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Retrieved from [Link]

• Cooper, J. R., Bloom, F. E., & Roth, R. H. (1996). α- and β-Adrenergic Receptors. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects (6th ed.). Lippincott-Raven. Retrieved from [Link]

• MBL Life Science. (n.d.). Main causes of non-specific reactions. Retrieved from [Link]

• Alfa Cytology. (n.d.). Saturation Radioligand Binding Assays. Retrieved from [Link]

• Williams, C. (2012). Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand. In Methods in Molecular Biology (Vol. 897, pp. 167-177). Humana Press. Retrieved from [Link]

• Zhang, P., et al. (2016). A Quantitative Proteomics-based Competition Binding Assay to Characterize pITAM-Protein Interactions. Molecular & Cellular Proteomics, 15(5), 1651-1663. Retrieved from [Link]

• Rusling Research Group. (n.d.). Non Specific Binding (NSB) in Antigen-Antibody Assays. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Receptor-Ligand Binding Assay. Retrieved from [Link]

• Heukers, R., et al. (2022). A Scintillation Proximity Assay for Real-Time Kinetic Analysis of Chemokine–Chemokine Receptor Interactions. International Journal of Molecular Sciences, 23(8), 4235. Retrieved from [Link]

• Dong, C., et al. (2015). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Bio-protocol, 5(17), e1578. Retrieved from [Link]

• Slideshare. (n.d.). Radioligand assay system (RIA) Principles Of Drug Discovery.pptx. Retrieved from [Link]

• Kobilka, B. K. (2013). Structural insights into adrenergic receptor function and pharmacology. Trends in Pharmacological Sciences, 34(1), 1-1. Retrieved from [Link]

• Grisanti, L. A., et al. (2016). Relative Quantification of Beta-Adrenergic Receptor in Peripheral Blood Cells Using Flow Cytometry. Frontiers in Cardiovascular Medicine, 3, 43. Retrieved from [Link]

• Grisanti, L. A., & de Lucia, C. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Methods in Molecular Biology, 2793, 111-125. Retrieved from [Link]

• ResearchGate. (n.d.). Study design of (A) competition radioligand binding assay to quantify β.... Retrieved from [Link]

• Hoffman, B. B. (2004). Detection of β-Adrenergic Receptors by Radioligand Binding. In Methods in Molecular Biology (Vol. 259, pp. 329-341). Humana Press. Retrieved from [Link]

Sources

• 1. Detection of β-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 2. karger.com [karger.com]
• 3. 20. Actions of the Autonomic Nervous System: Adrenergic Pharmacology – Principles of Pharmacology – Study Guide [open.lib.umn.edu]
• 4. Beta 1 Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. α- and β-Adrenergic Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Structural insights into adrenergic receptor function and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Radioligand assay system (RIA) Principles Of Drug Discovery.pptx [slideshare.net]
• 11. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 13. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 14. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand | Springer Nature Experiments [experiments.springernature.com]
• 19. revvity.com [revvity.com]
• 20. A Scintillation Proximity Assay for Real-Time Kinetic Analysis of Chemokine–Chemokine Receptor Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biophysics-reports.org [biophysics-reports.org]
• 22. Saturation Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 23. IC50 - Wikipedia [en.wikipedia.org]
• 24. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. The GraphPad Guide to Analyzing Radioligand Binding Data [farmamol.web.uah.es]
• 26. IC50 — Grokipedia [grokipedia.com]

Technical Notes & Optimization

identifying common byproducts in the synthesis of 1,3-Bis(isopropylamino)propan-2-ol dihydrochloride

Welcome to the technical support center for the synthesis of 1,3-Bis(isopropylamino)propan-2-ol dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during this synthesis. Here, we provide in-depth, troubleshooting-focused FAQs and detailed protocols to ensure the successful synthesis and purification of your target compound.

I. Understanding the Synthesis: Core Reactions and Potential Pitfalls

The synthesis of 1,3-Bis(isopropylamino)propan-2-ol typically proceeds through one of two primary routes:

• From 1,3-Dichloro-2-propanol: This is a direct nucleophilic substitution where two equivalents of isopropylamine displace the chloride ions.

• From Epichlorohydrin: This is a two-step, one-pot reaction. The first equivalent of isopropylamine opens the epoxide ring to form a chlorohydrin intermediate, which is then attacked by a second equivalent of isopropylamine to yield the final product.

Both pathways, while effective, are susceptible to side reactions that can lead to a range of impurities. Understanding the mechanisms behind the formation of these byproducts is the first step in effective troubleshooting and optimization.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction is complete, but I see several unexpected spots on my TLC/peaks in my initial GC-MS. What are the most common byproducts?

A1: This is a very common observation. The byproducts in this synthesis primarily arise from the high reactivity of the starting materials and intermediates. Here are the most frequently encountered impurities:

• Mono-substituted Impurity (1-Chloro-3-(isopropylamino)propan-2-ol): This is the intermediate in the reaction starting from epichlorohydrin and can be a major byproduct if the reaction is incomplete or if an insufficient excess of isopropylamine is used.

• Over-alkylation Products: Isopropylamine, being a primary amine, can be further alkylated by the starting materials, leading to tertiary amine byproducts.

• Oligomeric/Polymeric Impurities: Epichlorohydrin is known to undergo self-polymerization, especially under basic conditions. This can lead to the formation of polyether structures.

• Hydrolysis Products: If water is present in the reaction mixture, epichlorohydrin can hydrolyze to form 3-chloro-1,2-propanediol, which can further react or remain as an impurity.[1]

• Isomeric Impurities: Depending on the starting material, trace amounts of isomeric diaminopropanols, such as 2,3-diamino-1-propanol, might be present.

Table 1: Common Byproducts and Their Likely Origin

Byproduct	Common Name/Class	Likely Origin
1-Chloro-3-(isopropylamino)propan-2-ol	Mono-substituted Impurity	Incomplete reaction of the intermediate formed from epichlorohydrin and one equivalent of isopropylamine.
N,N,N'-Triisopropyl-1-aminopropan-2-ol	Over-alkylation Product	Further reaction of the desired product with the electrophilic starting material.
Polyethers derived from epichlorohydrin	Polymeric Impurities	Self-polymerization of epichlorohydrin, often catalyzed by the amine or trace moisture.
3-Chloro-1,2-propanediol	Hydrolysis Product	Reaction of epichlorohydrin with water present in the solvent or reagents.[1]

Q2: I have a significant amount of the mono-substituted impurity. How can I drive the reaction to completion?

A2: The presence of a large amount of 1-Chloro-3-(isopropylamino)propan-2-ol indicates that the second nucleophilic substitution is the rate-limiting step. To favor the formation of the desired di-substituted product, consider the following:

• Increase the Excess of Isopropylamine: A larger molar excess of isopropylamine will increase the probability of the second substitution reaction. Ratios of 4-6 equivalents of isopropylamine to one equivalent of the electrophile are common.

• Increase the Reaction Temperature: Higher temperatures will increase the rate of both substitution reactions. However, be cautious as this can also promote the formation of other byproducts. Monitor the reaction closely by TLC or GC.

• Increase the Reaction Time: If you are running the reaction at a lower temperature to minimize side products, a longer reaction time may be necessary for complete conversion.

Diagram 1: Reaction Pathway and Byproduct Formation

Sources

• 1. waters.com [waters.com]

stability issues and degradation pathways of 1,3-Bis[(1-Methylethyl)aMino]-2-propanol Dihydrochloride

Technical Support Center: Stability, Degradation, and Handling of 1,3-Bis[(1-Methylethyl)aMino]-2-propanol Dihydrochloride

Welcome to the Technical Support Center for 1,3-Bis[(1-methylethyl)amino]-2-propanol Dihydrochloride (CAS: 73313-36-7). Widely recognized in pharmacopeial monographs as Metoprolol Impurity M, this aliphatic secondary diamine alcohol presents unique handling, stability, and analytical challenges. This guide synthesizes field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure scientific integrity in your laboratory workflows.

Section 1: Frequently Asked Questions (FAQs)

Q1: My powdered reference standard became sticky and clumped together after a few weeks of storage. Is it degraded? A: Not necessarily degraded, but it has undergone deliquescence. As a dihydrochloride salt of an aliphatic amine, this compound is highly hygroscopic.

• Causality: The polar ionic lattice rapidly absorbs atmospheric moisture, lowering its deliquescence relative humidity (DRH). This water absorption creates a localized saturated micro-environment on the crystal surface, which can subsequently accelerate hydrolytic or oxidative degradation.

• Action: Always store the lyophilized or powdered solid in a desiccator at 2–8°C. Equilibrate the vial to room temperature before opening to prevent condensation.

Q2: I injected the standard into my standard HPLC-UV system (C18 column, 210 nm), but I see no peaks. Has my sample completely degraded in solution? A: No. This is a classic false-negative analytical error. 1,3-Bis[(1-methylethyl)amino]-2-propanol lacks a conjugated π-electron system or aromatic ring, making it a non-chromophoric α-hydroxyamine.

• Causality: Because it lacks a chromophore, it is virtually invisible to UV detectors. Furthermore, its extreme polarity causes it to elute in the void volume of standard reversed-phase C18 columns.

• Action: You must switch to Hydrophilic Interaction Chromatography (HILIC) coupled with a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS)[1].

Q3: Is this compound sensitive to oxidative degradation in aqueous solutions? A: Yes. Secondary amines are highly susceptible to oxidation, particularly in the presence of dissolved oxygen, light, or trace transition metals (e.g., Fe²⁺, Cu²⁺) which act as radical initiators[2].

• Causality: Oxidation initiates via hydrogen abstraction at the alpha-carbon or the nitrogen atom, forming a radical intermediate that reacts with oxygen to form hydroxylamines, nitrones, or undergoes oxidative dealkylation.

Section 2: Mechanistic Deep Dive: Degradation Pathways

Understanding the degradation pathways is critical for developing stability-indicating methods. The primary instability of 1,3-Bis[(1-methylethyl)amino]-2-propanol arises from the vulnerability of its secondary amine groups to reactive oxygen species (ROS).

Oxidative degradation pathways of 1,3-Bis[(1-methylethyl)amino]-2-propanol via radical intermediates.

Section 3: Troubleshooting Guide & Analytical Workflows

When users encounter missing peaks or unexpected degradants, the root cause is often the analytical workflow rather than the chemical itself. The logical relationship for troubleshooting analytical failures is mapped below.

Logical workflow for resolving analytical detection failures of non-chromophoric amines.

Section 4: Self-Validating Experimental Protocols

To ensure trust and reproducibility, the following protocols are designed as self-validating systems. They include internal checks to verify that the experimental conditions were successfully applied and measured.

Protocol 1: Stability-Indicating HILIC-CAD Assay

• Purpose: To accurately quantify the intact compound and its polar degradants without relying on UV absorbance[1].

• Self-Validating Mechanism: Inclusion of a System Suitability Test (SST) utilizing a resolution mixture (Metoprolol and Impurity M) to prove column retention and detector response prior to sample analysis.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 85% Acetonitrile and 15% Ammonium Formate buffer (100 mM, adjusted to pH 3.2 with formic acid).

  • Causality: The high organic content promotes hydrophilic partitioning, while the acidic formate buffer ensures the secondary amines remain fully protonated, preventing peak tailing and irreversible secondary interactions with the silica backbone.

• Column Equilibration: Flush a Halo Penta HILIC column (4.6 × 150 mm, 5 μm) with the mobile phase for 30 column volumes until the CAD baseline stabilizes.

• System Suitability Check (Internal Control): Inject a standard mixture containing 50 µg/mL Metoprolol Succinate and 50 µg/mL 1,3-Bis[(1-methylethyl)amino]-2-propanol.

  • Validation Criteria: Resolution (Rs) between the two peaks must be > 2.0. If Rs < 2.0, the system is invalid (check buffer pH or column integrity).

• Sample Analysis: Inject 10 µL of the stressed/stability samples.

• Data Processing: Use a power-function calibration curve (CAD response is inherently non-linear) to quantify the remaining intact amine and any newly formed degradant peaks.

Protocol 2: Forced Degradation Study (Oxidative Stress)

• Purpose: To simulate and accelerate the oxidative degradation pathway for stability profiling, compliant with ICH Q1A(R2) guidelines[3].

• Self-Validating Mechanism: Mass balance calculation. The sum of the remaining parent drug and quantified degradants must equal 100% ± 5% of the initial concentration. A mass balance failure indicates volatile degradants (e.g., acetone from dealkylation) have escaped the system.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg/mL of the dihydrochloride salt in LC-MS grade water.

• Stress Application: Add 3% H₂O₂ (v/v) to the sample vial.

• Incubation: Seal the vial tightly with a PTFE-lined cap (to prevent loss of volatile degradants) and incubate at 60°C for 24 hours in the dark.

• Quenching (Critical Step): Remove the sample and immediately quench the residual peroxide by adding a stoichiometric excess of sodium metabisulfite.

  • Causality: Failure to quench will cause continued, uncontrolled degradation inside the HPLC autosampler while waiting for injection, skewing the kinetic data.

• Analysis & Mass Balance: Analyze via Protocol 1. Calculate: [(Area of Parent + Area of Degradants) / (Area of Initial Control)] * 100.

Section 5: Quantitative Stability Data

The following table summarizes the expected stability profile of the solid dihydrochloride salt under standard ICH storage conditions[3].

Storage Condition	Temperature / Humidity	Container System	Timepoint	Expected Assay (%)	Physical State
Long-Term	25°C ± 2°C / 60% RH ± 5%	Tightly sealed, desiccated	12 Months	> 99.0%	Free-flowing white powder
Accelerated	40°C ± 2°C / 75% RH ± 5%	Tightly sealed, desiccated	6 Months	> 98.5%	Free-flowing white powder
Stress (Open)	40°C ± 2°C / 75% RH ± 5%	Open petri dish	7 Days	< 90.0%	Deliquescent / Sticky mass
Solution (Aqueous)	25°C (Ambient Light)	Clear glass vial	14 Days	~ 92.0%	Clear liquid (Oxidation occurs)

Note: The rapid degradation in the "Stress (Open)" condition highlights the critical causality between hygroscopicity (moisture absorption) and subsequent chemical instability.

References

• Development and validation of a hydrophilic interaction chromatography method coupled with a charged aerosol detector for quantitative analysis of nonchromophoric α-hydroxyamines, organic impurities of metoprolol. Source: Journal of Pharmaceutical and Biomedical Analysis (PubMed / NIH). URL: [Link]

• Stability Testing of New Drug Substances and Products Q1A(R2). Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

Sources

• 1. Development and validation of a hydrophilic interaction chromatography method coupled with a charged aerosol detector for quantitative analysis of nonchromophoric α-hydroxyamines, organic impurities of metoprolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]

Technical Support Center: Troubleshooting Poor Separation of Propanolamine Diastereomers in Chromatography

Welcome to the technical support center for chromatographic separation of propanolamine diastereomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with resolving these closely related stereoisomers. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established scientific principles.

Introduction: The Challenge of Propanolamine Diastereomer Separation

Propanolamines are a critical class of compounds in pharmaceutical development, often possessing multiple chiral centers. This results in the formation of diastereomers, which, unlike enantiomers, have different physical properties. However, these differences can be subtle, making their separation by chromatography a significant analytical challenge.[1] Ineffective separation can lead to inaccurate quantification, compromising drug safety and efficacy assessments. This guide will equip you with the knowledge to systematically troubleshoot and optimize your chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of my propanolamine diastereomers so poor, with peaks that are either co-eluting or have very low resolution?

A1: Poor separation of diastereomers, including propanolamines, often stems from insufficient differential interaction with the stationary phase. This can be due to several factors: an unsuitable stationary phase, a mobile phase with incorrect polarity or lacking the right additives, or suboptimal temperature conditions. Propanolamine diastereomers can have very similar polarities and three-dimensional structures, leading to near-identical retention times on standard achiral columns.

Q2: I'm using a standard C18 column. Is this appropriate for propanolamine diastereomer separation?

A2: While C18 columns are versatile, they may not provide the necessary selectivity for closely related diastereomers.[2] The separation on a C18 phase is primarily based on hydrophobicity. If the structural differences between your propanolamine diastereomers do not significantly impact their overall hydrophobicity, you will likely observe poor resolution.[3] Specialized chiral stationary phases (CSPs) or even other achiral phases with different selectivities (like phenyl-hexyl or pentafluorophenyl) might be more effective.[2]

Q3: How do mobile phase additives like acids and bases affect the separation?

A3: Mobile phase additives are crucial, especially for ionizable compounds like propanolamines.[4] The amino group in propanolamines can be protonated by acidic additives (e.g., formic acid, acetic acid, trifluoroacetic acid) or remain neutral to partially deprotonated in the presence of basic additives (e.g., diethylamine, triethylamine).[5][6] Controlling the ionization state of your analytes can significantly alter their interaction with the stationary phase, thereby improving selectivity.[5][6][7] For instance, adding a basic modifier can suppress the ionization of the amine group, potentially leading to better peak shape and resolution on certain columns.[8][9]

Q4: Can changing the temperature of my column improve the separation?

A4: Yes, temperature is a powerful but sometimes overlooked parameter for optimizing selectivity in chiral and diastereomeric separations.[10] Varying the column temperature can alter the thermodynamics of the interactions between the analytes and the stationary phase.[11][12] Lowering the temperature often, but not always, enhances resolution by increasing the differences in interaction energies.[13] In some cases, increasing the temperature can improve peak efficiency and even reverse the elution order, providing an alternative separation mechanism.[10]

In-Depth Troubleshooting Guides

Issue 1: Complete Co-elution of Diastereomers

When your diastereomers elute as a single peak, it indicates a complete lack of selectivity in your current system.

Caption: A logical workflow for troubleshooting co-eluting diastereomer peaks.

• Mobile Phase Optimization (Keep the current column):

  • Solvent Swap: If using methanol, switch to acetonitrile, or vice versa. These solvents have different selectivities and can alter peak elution.[3]

  • Additive Introduction:

    • For reversed-phase, introduce a small amount (0.1%) of an acidic modifier (e.g., formic acid) or a basic modifier (e.g., diethylamine).[5][6] The choice depends on the pKa of your propanolamine and the stationary phase.

    • For normal phase, alcohols like ethanol or isopropanol are common modifiers. Basic additives can also be effective.[8][9]

  • Run a Gradient: A shallow gradient can sometimes resolve closely eluting peaks that an isocratic method cannot.

• Stationary Phase Evaluation (If mobile phase changes fail):

  • Alternative Achiral Phases: If on a C18, try a phenyl-hexyl or a pentafluorophenyl (PFP) column. These offer different separation mechanisms, such as π-π interactions, that can be beneficial for aromatic-containing propanolamines.[2]

  • Chiral Stationary Phases (CSPs): This is often the most effective approach. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a good starting point for many chiral separations.[10][14]

• Temperature Adjustment:

  • Systematically vary the column temperature from a low (e.g., 10°C) to a high (e.g., 50°C) value in 10°C increments.

  • Plot resolution against temperature to find the optimum. Be aware that lower temperatures can increase backpressure.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can obscure small, closely eluting peaks and make accurate integration difficult. For propanolamines, this is often due to secondary interactions with the stationary phase.

Symptom	Potential Cause	Recommended Solution
Peak Tailing	- Secondary interactions between the basic amine group and acidic silanols on the silica support. - Column overload.	- Add a basic modifier (e.g., 0.1% diethylamine or triethylamine) to the mobile phase to compete for active sites.[5][6] - Reduce the sample concentration.
Peak Fronting	- Column overload (less common for tailing). - Sample solvent stronger than the mobile phase.	- Dilute the sample.[15] - Dissolve the sample in the initial mobile phase or a weaker solvent.[16][17]
Split Peaks	- Clogged frit or void in the column. - Sample degradation on the column.	- Reverse flush the column (check manufacturer's instructions). - If the problem persists, replace the column. - Ensure sample stability in the chosen mobile phase.

Issue 3: Irreproducible Retention Times

Fluctuating retention times can make peak identification and quantification unreliable.

Caption: A systematic approach to diagnosing and resolving retention time instability.

• System Check:

  • Ensure the pump is delivering a consistent flow rate and mobile phase composition.

  • Check for leaks throughout the system.

  • Verify that the column oven is maintaining a stable temperature.

• Mobile Phase Preparation:

  • Prepare fresh mobile phase daily.

  • Thoroughly degas the mobile phase to prevent bubble formation.

  • If using buffers, ensure the pH is accurately measured and consistent between batches. Small pH changes can significantly impact the retention of ionizable compounds.[7]

• Column Equilibration:

  • Ensure the column is fully equilibrated with the mobile phase before injecting samples. For some CSPs, this can take longer than for standard achiral columns.[6]

  • A "memory effect" can occur where additives from previous runs are retained on the column, affecting subsequent analyses.[6] Implement a robust column washing procedure between different methods.

Sample Preparation: A Critical First Step

Often overlooked, proper sample preparation is fundamental to good chromatography.[16][17]

Recommended Sample Preparation Protocol for Propanolamines

• Dissolution: Dissolve the sample in a solvent that is compatible with the mobile phase. Ideally, use the initial mobile phase composition to avoid peak distortion.[15]

• Filtration: Filter all samples through a 0.22 µm or 0.45 µm syringe filter to remove particulates that can clog the column and system frits.[15]

• Concentration: Ensure the sample concentration is within the linear range of the detector and does not overload the column. Column overload is a common cause of peak fronting and broadening.

By systematically addressing these key areas—mobile phase, stationary phase, temperature, and sample preparation—you can effectively troubleshoot and optimize the separation of challenging propanolamine diastereomers, leading to robust and reliable analytical results.

References

• Armstrong, D. W., He, F. Y., & Han, S. M. (1988). Planar chromatographic separation of enantiomers and diastereomers with cyclodextrin mobile phase additives. Journal of Chromatography A, 448(3), 345–354. [Link]

• Chankvetadze, B., & Farkas, T. (2001). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. [Link]

• Jambor, A., & Varghese, R. J. (2019). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Journal of Chromatography A, 1599, 172–179. [Link]

• Morante-Zarcero, S., & Sierra, I. (2012). Comparative HPLC methods for β-blockers separation using different types of chiral stationary phases in normal phase and polar organic phase elution modes. Analysis of propranolol enantiomers in natural waters. Journal of Pharmaceutical and Biomedical Analysis, 62, 33–41. [Link]

• Pálovićs, E., et al. (2021). SEPARATION OF PROPRANOLOL ENANTIOMERS USING CHIRAL HPLC. ACTA MEDICA TRANSILVANICA, 26(4).

• Phenomenex. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• U.S. Patent No. 5,338,454. (1994). Chiral mobile phase additives for improved liquid-chromatography separations.

• Wang, Y., et al. (2015). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Molecules, 20(6), 11137–11147. [Link]

• Zisan, B., et al. (2020). The effect of mobile phase composition on the chiral separation of compounds.

Sources

• 1. Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures | IntechOpen [intechopen.com]
• 2. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijcrt.org [ijcrt.org]
• 8. researchgate.net [researchgate.net]
• 9. Comparative HPLC methods for β-blockers separation using different types of chiral stationary phases in normal phase and polar organic phase elution modes. Analysis of propranolol enantiomers in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Unusual effect of temperature on the retention of enantiomers on a chiral column (1991) | William H. Pirkle | 87 Citations [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. organomation.com [organomation.com]
• 16. agilent.com [agilent.com]
• 17. Sample Preparation Techniques | Thermo Fisher Scientific - HK [thermofisher.com]

challenges in the structural characterization of Metoprolol impurity M

Technical Support Center: Metoprolol Impurity M Characterization

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for the structural characterization of Metoprolol impurity M. This resource is designed for researchers, analytical scientists, and drug development professionals who encounter challenges with this specific process-related impurity. The following troubleshooting guide and FAQ section provide in-depth, field-proven insights to help you navigate the complexities of its detection, separation, and identification.

Troubleshooting Guide: Structural Characterization of Metoprolol Impurity M

This section addresses specific experimental issues you may encounter and provides actionable protocols and the scientific rationale behind them.

Q1: My standard reversed-phase HPLC-UV analysis of a Metoprolol batch shows an unidentifiable peak at or near the solvent front. Could this be Impurity M?

Answer: This is a very common and logical observation. Metoprolol impurity M, chemically known as 1,3-Bis[(1-methylethyl)amino]propan-2-ol, is a non-aromatic, polar aliphatic diamine.[1][2][3] Unlike the Metoprolol API, which contains a phenoxy group that acts as a strong chromophore, Impurity M lacks any significant UV-absorbing properties.[4] Consequently, it is effectively "invisible" to standard UV or PDA detectors.

Furthermore, its high polarity causes it to have very little retention on traditional C18 or other reversed-phase columns, leading to its elution at or very near the void volume (the solvent front).[5] If you suspect the presence of a polar, non-chromophoric impurity, a change in analytical strategy is required.

Troubleshooting Workflow:

• Hypothesis Validation: The primary hypothesis is that the unknown peak is a polar, non-chromophoric species like Metoprolol Impurity M or N.

• Change in Detection Strategy: The most critical first step is to employ a universal detection method that does not rely on UV absorbance.

  • Recommended Action: Re-analyze the sample using an HPLC system equipped with a Charged Aerosol Detector (CAD) . CAD is a mass-based detector that provides a consistent response for any non-volatile and many semi-volatile analytes, making it ideal for quantifying compounds that lack a chromophore.[5][6]

• Mass Confirmation: To confirm if the peak corresponds to Impurity M, obtaining its mass is essential.

  • Recommended Action: Perform a Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. The expected protonated molecule [M+H]⁺ for Impurity M (C₉H₂₂N₂O) is m/z 175.18.[2][7] This provides direct evidence of the impurity's presence.

Caption: Workflow for investigating early-eluting unknown peaks.

Q2: I've confirmed the presence of Impurity M by mass, but I cannot achieve adequate chromatographic separation from other polar components using my C18 column. How can I resolve and quantify it?

Answer: This is a classic challenge of analyte-column mismatch. Reversed-phase chromatography relies on hydrophobic interactions for retention. Highly polar analytes like Impurity M have minimal interaction with the nonpolar stationary phase, resulting in poor retention and resolution. The solution is to switch to a chromatographic mode designed for polar compounds: Hydrophilic Interaction Liquid Chromatography (HILIC) .

HILIC utilizes a polar stationary phase (e.g., silica, or functionalized phases) and a mobile phase with a high concentration of a less polar organic solvent (like acetonitrile) and a small amount of a polar aqueous solvent. This creates an aqueous layer on the surface of the stationary phase, into which polar analytes can partition, leading to their retention.[1][5]

This protocol provides a starting point for developing a robust separation method.

• System Preparation:

  • HPLC/UHPLC System with a binary pump.

  • Detector: Charged Aerosol Detector (CAD).[4]

  • Column: A HILIC-specific column, such as a Halo Penta HILIC (150 mm × 4.6 mm, 5 μm) or Acclaim Trinity P2.[1][5]

• Reagent and Sample Preparation:

  • Mobile Phase A: 100 mM Ammonium formate buffer, pH adjusted to ~3.0 with formic acid.

  • Mobile Phase B: Acetonitrile.

  • Diluent: Acetonitrile/Water (e.g., 85:15 v/v).

  • Standard Solution: Prepare a stock solution of Metoprolol Impurity M reference standard in the diluent.

  • Sample Solution: Dissolve the Metoprolol API or drug product in the diluent to the desired concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    • 0-2 min: 85% B

    • 2-10 min: Ramp from 85% B to 70% B

    • 10-12 min: Hold at 70% B

    • 12.1-15 min: Return to 85% B (re-equilibration).

  • Column Temperature: 30 °C.

  • Injection Volume: 5-10 µL.

  • CAD Settings: Follow manufacturer's recommendations (e.g., Evaporation temp: 35°C, Nebulizer gas: Nitrogen at 60 psi).

Data Presentation: RP vs. HILIC for Polar Impurity Analysis

Parameter	Reversed-Phase (C18)	Hydrophilic Interaction (HILIC)	Rationale for Impurity M
Stationary Phase	Nonpolar (hydrophobic)	Polar (hydrophilic)	Impurity M is polar and requires a polar stationary phase for retention.
Mobile Phase	High aqueous content	High organic content	High organic content in HILIC facilitates the partitioning mechanism for polar analytes.
Retention of Impurity M	Poor, near void volume	Good, retained on column	HILIC provides the necessary retention for separation and accurate integration.
Primary Detector	UV/PDA (ineffective)	CAD (effective)	CAD is required due to the lack of a chromophore in Impurity M.[1]

Q3: My mass spectrometry data suggests a peak is Impurity M, but I need unambiguous proof for a regulatory submission. What are the required steps?

Answer: For regulatory purposes, a molecular weight match is not sufficient for definitive identification. You must rigorously prove the structure. According to ICH guidelines, any impurity found above the identification threshold (e.g., >0.10%) must be structurally characterized.[8][9]

The most straightforward path is to use a certified reference standard. If one is not available, isolation and full spectroscopic analysis are necessary.

Caption: Decision tree for definitive structural confirmation.

Definitive Confirmation Steps:

• Obtain and Use a Reference Standard: This is the most efficient and regulatorily accepted method. Commercial suppliers offer well-characterized standards for Metoprolol Impurity M.[2][3][10]

  • Procedure: Spike your sample with a known concentration of the reference standard. Co-elution of the peaks in your primary (e.g., HILIC) and an orthogonal method provides strong evidence of identity.

  • Validation: Confirm that the mass spectrum and, ideally, the MS/MS fragmentation pattern of the peak in your sample match that of the reference standard.

• If No Standard is Available - Isolation and Full Elucidation:

  • Step 1: Isolation: Use semi-preparative HPLC to isolate a sufficient quantity (typically >1 mg) of the impurity with high purity.

  • Step 2: High-Resolution Mass Spectrometry (HRMS): Determine the accurate mass to confirm the elemental formula (C₉H₂₂N₂O).

  • Step 3: Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the gold standard for structural elucidation.[11][12]

    • ¹H NMR: Will show the number of different types of protons and their connectivity.

    • ¹³C NMR: Will show the number of different types of carbon atoms.

    • 2D NMR (e.g., COSY, HSQC, HMBC): Will establish the complete bonding framework of the molecule, providing unambiguous structural proof.

Frequently Asked Questions (FAQs)

FAQ 1: What exactly is Metoprolol Impurity M and why is its characterization important?

Metoprolol Impurity M is a process-related impurity with the chemical name 1,3-Bis[(1-methylethyl)amino]propan-2-ol.[2][3] It can be formed during the synthesis of the Metoprolol drug substance.[13] The characterization and control of such impurities are mandated by global regulatory bodies like the FDA and EMA, following the International Council for Harmonisation (ICH) guidelines.[14][15] Ensuring that impurities are below qualified safety thresholds is critical for the overall safety, efficacy, and stability of the final pharmaceutical product.[6][9]

FAQ 2: Why is Impurity M "invisible" to a standard PDA or UV detector?

A compound must possess a "chromophore" to absorb UV-Vis light. A chromophore is typically a part of a molecule with conjugated systems or aromatic rings. The Metoprolol API has a 4-(2-methoxyethyl)phenoxy group, which is an excellent chromophore. In contrast, Impurity M is a simple aliphatic molecule with no aromatic ring or conjugated double bonds.[1][4] Therefore, it does not absorb light in the typical 200-400 nm range used for HPLC analysis, rendering it undetectable by UV-based methods.

FAQ 3: What is Charged Aerosol Detection (CAD) and why is it suitable for this analysis?

Charged Aerosol Detection (CAD) is a universal detection technique that is independent of the analyte's optical properties.[6] It works in three main steps:

• Nebulization: The HPLC eluent is converted into fine droplets in a nebulizer.

• Drying: The mobile phase is evaporated, leaving behind dried analyte particles.

• Detection: These particles are charged by a corona discharge, and the total charge is measured by an electrometer. The signal is proportional to the mass of the analyte. Because its response is directly related to mass, it is an excellent tool for detecting and quantifying non-chromophoric impurities like Metoprolol Impurity M.[1][5]

FAQ 4: At what point is a full structural elucidation of an unknown impurity mandatory?

According to ICH Q3A(R2) guidelines, the requirement for characterization is based on specific thresholds.[9] The Identification Threshold is the key determinant. For a new drug substance, if an impurity is consistently observed at a level greater than 0.10% (or a lower threshold for lower-dose drugs), its structure must be determined.[6][8] This is to ensure that any potential toxicity of the impurity is understood and controlled within safe limits.

FAQ 5: Where can I obtain a reliable reference standard for Metoprolol Impurity M?

Certified reference standards for Metoprolol Impurity M are commercially available from several specialized suppliers of pharmaceutical impurities. When sourcing a standard, it is crucial to obtain a Certificate of Analysis (CoA) .[2][16] The CoA should provide comprehensive characterization data, including identity confirmation by NMR and Mass Spectrometry, and a purity value determined by a validated chromatographic method.[2][3][16]

References

• Research Journal of Pharmacy and Technology. "Comprehensive Investigation and Exploration of Metoprolol Impurities.
• Thermo Fisher Scientific. "Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection.
• PubMed. "Identification of a new by-product detected in metoprolol tartrate.
• Kymos. "Impurity Profiling: Characterization of unknown impurities in pharmaceuticals.
• AMSbiopharma. "Impurity guidelines in drug development under ICH Q3.
• PMC. "Quantitative analysis of 3-isopropylamino-1,2-propanediol as a degradation product of metoprolol in pharmaceutical dosage forms by HILIC-CAD.
• Veeprho. "Dinitroso Metoprolol EP Impurity M.
• Pharmaffiliates. "Metoprolol Succinate-impurities.
• Thermo Fisher Scientific. "Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection.
• European Medicines Agency (EMA). "Quality guidelines: impurities.
• Agilent. "Modernizing the USP Monograph for Impurity Profiling of Metoprolol Tartrate.
• World Journal of Pharmaceutical Research. "Method validation and forced degradation study.
• QqQLIT Mass Spectrometry. "Metabolic Profiling of Metoprolol via HPLC Coupled with ESI.
• SynThink. "Metoprolol EP Impurity M.
• SynZeal. "Metoprolol EP Impurity M.
• FDA. "Guidance for Industry Q3A Impurities in New Drug Substances.
• IJCRT.org. "Method Development, Validation & Forced Degradation Studies For The Determination Of Metoprolol Succinate In Bulk & Phar.
• Biotech Spain. "Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• ResearchGate. "Stress degradation studies of Telmisartan and Metoprolol extended release tablets by a validated stability indicating reverse.
• Veeprho. "Metoprolol EP Impurity M.
• ChemicalCell. "Metoprolol Ep Impurity M CAS NO 343785-33-1.
• ScienceOpen. "Journal of Pharmaceutical Analysis.
• ResearchGate. "Significance of Stress degradation study in the Stability indicating Analytical Technique development of Metoprolol, Ramipril and Lercanidipin.
• ACG Publications. "Ultrasound-assisted efficient synthesis of 3-[4-(2-methoxyethyl) phenoxy] propane -1,2 -diol (Metoprolol EP impurity D).
• PubMed. "Spectral data analyses and structure elucidation of metoprolol tartrate.
• Research Journal of Pharmacy and Technology. "Comprehensive Investigation and Exploration of Metoprolol Impurities: Novel Synthesis, Refinement and Characterization.

Sources

• 1. analysis.rs [analysis.rs]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. veeprho.com [veeprho.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Quantitative analysis of 3-isopropylamino-1,2-propanediol as a degradation product of metoprolol in pharmaceutical dosage forms by HILIC-CAD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. Identification of a new by-product detected in metoprolol tartrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Impurity Profiling: Characterization of unknown impurities [kymos.com]
• 9. fda.gov [fda.gov]
• 10. Metoprolol EP Impurity M | 73313-36-7 | SynZeal [synzeal.com]
• 11. rjptonline.org [rjptonline.org]
• 12. Spectral data analyses and structure elucidation of metoprolol tartrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. veeprho.com [veeprho.com]
• 14. Quality guidelines: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 15. biotech-spain.com [biotech-spain.com]
• 16. Metoprolol Ep Impurity M | 343785-33-1 | ChemicalCell [chemicalcell.com]

Reference Data & Comparative Studies

A Comparative Guide to Beta-Blocker Precursors: An In-Depth Analysis of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of aryloxypropanolamine beta-blockers, a cornerstone of cardiovascular medicine, the choice of the propanolamine backbone precursor is a critical determinant of the overall efficiency, purity, and scalability of the manufacturing process. This guide provides a comprehensive comparison of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride, a key intermediate and a known impurity in the synthesis of Metoprolol (Metoprolol Impurity M)[1][2], with other widely used beta-blocker precursors. We will delve into the synthetic pathways, comparative performance metrics, and the strategic rationale behind precursor selection, supported by experimental insights.

The Central Role of the Propanolamine Backbone

The vast majority of beta-blockers share a common structural motif: an aryloxy group linked to a 2-hydroxy-3-aminopropane chain. The efficacy and selectivity of these drugs are highly dependent on the nature of the aromatic ring and the substituent on the amine. The synthesis of this class of compounds typically involves the coupling of an aromatic alcohol (a phenol) with a three-carbon synthon that incorporates the amino and hydroxyl functionalities. The choice of this C3-synthon, or precursor, dictates the synthetic strategy.

This guide will focus on a comparative analysis of three major classes of precursors:

• Pre-formed Diaminopropanols: Represented by 1,3-Bis[(1-Methylethyl)amino]-2-propanol.

• Glycidyl Ethers: Formed by the reaction of a phenol with epichlorohydrin.

• Chlorohydrins: Also derived from the reaction of phenols with epichlorohydrin.

Synthetic Pathways: A Comparative Overview

The selection of a precursor dictates the subsequent steps of the synthesis. Below is a depiction of the general synthetic strategies involving these precursors.

Figure 1: General synthetic routes to beta-blockers via different precursor classes.

In-Depth Analysis of Precursor Synthesis and Performance

1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride: The Pre-formed Backbone

This precursor represents a strategy where the entire di-isopropylamino propanol backbone is constructed first, and the aromatic moiety is introduced in a later step.

Synthesis:

There are two primary routes to synthesize 1,3-Bis[(1-Methylethyl)amino]-2-propanol:

• From 1,3-Dichloro-2-propanol: This method involves the nucleophilic substitution of the two chlorine atoms of 1,3-dichloro-2-propanol with isopropylamine. This reaction is typically carried out at elevated temperatures and pressures. A study on a similar compound, 1,3-bis(dimethylamino)-2-propanol, reported a yield of 80.6% with a purity of 99.6% when reacting 1,3-dichloro-2-propanol with dimethylamine at a 1:5 molar ratio at 80°C for 4 hours[3].

• From Epichlorohydrin: A more direct, albeit potentially less controlled, method is the reaction of epichlorohydrin with an excess of isopropylamine. The initial ring-opening of the epoxide by one molecule of isopropylamine is followed by a second nucleophilic attack on the resulting chlorohydrin intermediate by another molecule of isopropylamine. This one-pot reaction can be driven to completion by using a large excess of the amine[4][5].

Experimental Protocol: Synthesis of 1,3-Bis(isopropylamino)-2-propanol from 1,3-Dichloro-2-propanol

• Reaction Setup: In a pressure reactor, combine 1,3-dichloro-2-propanol (1 equivalent) and isopropylamine (5-10 equivalents). The use of a solvent such as ethanol or isopropanol is optional but can aid in homogenization.

• Reaction Conditions: Seal the reactor and heat the mixture to 80-120°C for 4-12 hours. The reaction progress should be monitored by a suitable technique like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the reactor to room temperature and cautiously vent any excess pressure. The excess isopropylamine and solvent are removed under reduced pressure. The resulting crude product can be purified by vacuum distillation.

• Salt Formation: To obtain the dihydrochloride salt, the purified free base is dissolved in a suitable solvent (e.g., isopropanol) and treated with a stoichiometric amount of hydrochloric acid. The precipitated salt is then collected by filtration and dried.

Causality Behind Experimental Choices:

• Excess Isopropylamine: A significant excess of isopropylamine is used to drive the reaction to completion and minimize the formation of mono-substituted and other side products.

• Pressure Reactor: The use of a sealed reactor is necessary to maintain the volatile isopropylamine in the reaction mixture at elevated temperatures.

• Vacuum Distillation: This purification technique is effective for separating the desired product from non-volatile impurities and any remaining starting materials.

Advantages:

• Convergent Synthesis: This approach can be advantageous in a convergent synthesis strategy, where the complex aryloxy moiety is prepared separately and coupled with the pre-formed backbone in a final step.

• Potential for Chiral Synthesis: Chiral versions of 1,3-diamino-2-propanol derivatives can be synthesized, allowing for the stereoselective synthesis of beta-blockers[6].

Disadvantages:

• Formation of Impurities: The synthesis of 1,3-Bis[(1-Methylethyl)amino]-2-propanol can lead to the formation of various impurities, including mono-substituted byproducts and oligomers. This necessitates careful control of reaction conditions and rigorous purification[1][7].

• Harsh Reaction Conditions: The synthesis often requires elevated temperatures and pressures, which can be challenging to scale up.

• Later Stage Aromatic Introduction: The introduction of the aryloxy group at a later stage via nucleophilic aromatic substitution can be challenging depending on the nature of the aromatic ring.

Glycidyl Ethers and Chlorohydrins: The Sequential Approach

This is the most common and industrially practiced route for the synthesis of aryloxypropanolamine beta-blockers. It involves the initial reaction of a phenol with epichlorohydrin, which can lead to either a glycidyl ether or a chlorohydrin, followed by the reaction with an amine.

Synthesis of Glycidyl Ethers and Chlorohydrins:

The reaction of a phenol with epichlorohydrin under basic conditions typically yields the corresponding glycidyl ether[7][8][9]. Under acidic or neutral conditions, the reaction can favor the formation of the chlorohydrin intermediate[10].

Experimental Protocol: Synthesis of a Phenolic Glycidyl Ether

• Reaction Setup: To a solution of the desired phenol (1 equivalent) in a suitable solvent (e.g., acetone, methanol), add a base such as sodium hydroxide or potassium carbonate (1-1.5 equivalents).

• Reaction with Epichlorohydrin: Add epichlorohydrin (1-1.5 equivalents) dropwise to the mixture at room temperature or slightly elevated temperature (e.g., 40-60°C).

• Reaction Monitoring and Work-up: Monitor the reaction by TLC or High-Performance Liquid Chromatography (HPLC). Once the reaction is complete, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent and washed with water to remove inorganic salts. The organic layer is dried and concentrated to yield the crude glycidyl ether, which can be purified by crystallization or chromatography.

Causality Behind Experimental Choices:

• Base Catalysis: The base deprotonates the phenol, forming a more nucleophilic phenoxide ion that readily attacks the epoxide ring of epichlorohydrin.

• Control of Stoichiometry: Careful control of the stoichiometry of the reactants is crucial to minimize the formation of byproducts, such as the dimer formed from the reaction of the product with another molecule of the starting phenol[10].

Advantages of the Sequential Approach:

• Versatility: This route is highly versatile and has been successfully applied to the synthesis of a wide range of beta-blockers[11].

• Milder Conditions: The reaction conditions are generally milder compared to the synthesis of 1,3-Bis[(1-Methylethyl)amino]-2-propanol.

• Well-Established and Scalable: This is a well-established and optimized industrial process, making it highly scalable[8][12][13].

Disadvantages of the Sequential Approach:

• Potential for Impurities: The reaction with epichlorohydrin can lead to the formation of impurities, including the corresponding chlorohydrin and diol, which can complicate purification[14][15].

• Handling of Epichlorohydrin: Epichlorohydrin is a toxic and reactive compound that requires careful handling[14].

• Stereochemistry: The initial reaction with epichlorohydrin typically produces a racemic mixture of the glycidyl ether or chlorohydrin, necessitating a subsequent resolution step to obtain the desired enantiomerically pure beta-blocker. However, the use of chiral epichlorohydrin can lead to the direct synthesis of enantiomerically enriched precursors[16].

Comparative Performance Metrics

Parameter	1,3-Bis[(1-Methylethyl)amino]-2-propanol Route	Glycidyl Ether / Chlorohydrin Route
Number of Steps	Fewer steps if the diamine is commercially available. Synthesis of the diamine adds steps.	Generally a two-step process from the phenol.
Typical Yield	Can be high (e.g., ~80% for similar diamines[3]), but dependent on purification efficiency.	Generally high yields (often >90%) for both steps.
Reaction Conditions	Can require high temperatures and pressures.	Generally milder conditions.
Key Impurities	Mono-substituted amines, oligomers.	Diol, unreacted phenol, dimeric byproducts.
Stereocontrol	Can be achieved by using a chiral diamine precursor.	Requires chiral epichlorohydrin or subsequent resolution.
Scalability	Can be challenging due to high pressure/temperature requirements and purification.	Well-established and highly scalable.

Logical Relationships in Precursor Selection

Figure 2: Decision framework for selecting a beta-blocker precursor.

Conclusion: A Strategic Choice Based on Synthetic Goals

The choice between 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride and the more conventional glycidyl ether or chlorohydrin precursors is a strategic one, driven by the overall synthetic plan, the complexity of the target molecule, and scalability requirements.

• The glycidyl ether/chlorohydrin route remains the workhorse of the pharmaceutical industry for the synthesis of most aryloxypropanolamine beta-blockers. Its well-established, versatile, and scalable nature makes it the preferred choice for the large-scale manufacturing of a wide array of these drugs.

• The use of 1,3-Bis[(1-Methylethyl)amino]-2-propanol Dihydrochloride represents a more convergent approach. This strategy can be particularly advantageous when the aryloxy moiety is complex and requires a multi-step synthesis, allowing for the coupling with the pre-formed backbone in a final, high-yielding step. However, the synthesis and purification of this diamine precursor can present their own challenges, particularly concerning impurity profiles and scalability.

For researchers and drug development professionals, a thorough understanding of the nuances of each synthetic route is paramount. While the sequential approach via glycidyl ethers offers a robust and reliable pathway, the pre-formed diamine strategy provides a valuable alternative for specific synthetic challenges, particularly in the context of novel beta-blocker development and the synthesis of related impurities for analytical standards.

References

• A Comprehensive Review on Beta Blockers Synthesis Methods. Journal of Medicinal and Medical Chemistry.
• Novel method could optimise beta-blocker synthesis. European Pharmaceutical Review.
• Lipase Catalyzed Synthesis of Enantiopure Precursors and Derivatives for β-Blockers Practolol, Pindolol and Carteolol. MDPI.
• Green Chemo-Enzymatic Protocols for the Synthesis of Enantiopure β-Blockers (S)-Esmolol and (S)-Penbutolol. MDPI.
• Technical Support Center: Purification of Commercial 1,3-Diamino-2-propanol. Benchchem.
• Metoprolol Impurities and Synthesis. Daicel Pharma Standards.
• US20050107635A1 - Metoprolol manufacturing process.
• New method revolutionizes beta-blocker production process. EurekAlert!.
• A simple method for the synthesis of 1,3-diaminopropan-2-ols derivatives and their ex vivo relaxant activity on isolated rat tracheal rings.
• CN102746169A - Synthesis of metoprolol impurity C.
• Asymmetric synthesis of chiral 1,3-diaminopropanols: bisoxazolidine-catalyzed C-C bond form
• Improved Synthesis And Preparation Of Metoprolol And Its Salts. QuickCompany.in.
• Epichlorohydrin | C3H5ClO | CID 7835. PubChem.
• CA2553421C - Epichlorohydrin based polymers containing primary amino groups as additives in papermaking.
• Ultrasound-assisted efficient synthesis of 3-[4-(2-methoxyethyl) phenoxy] propane -1,2 -diol (Metoprolol EP impurity D).
• Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol. PMC.
• Metoprolol Impurities and Rel
• Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). TÜBİTAK Academic Journals.
• 8 - Organic Syntheses Procedure. Organic Syntheses.
• 1,3-Diamino-2-propanol 95 616-29-5. Sigma-Aldrich.
• Synthesis of 1, 3-bis(dimethylamino)-2-propanol from glycerol and evaluation of its desulfurization performance.
• WO 2022/200247 A1.
• Application Notes: 1,3-Diamino-2-propanol in the Synthesis of Pharmaceutical Intermedi
• Discovery and development of beta-blockers. Wikipedia.
• Diamine Biosynthesis: Research Progress and Applic
• A Convenient Synthesis of Diaminoglyoxime and Diaminofurazan: Useful Precursors for the Synthesis of High Density Energetic M
• Technical Support Center: Side Reactions in 2-(Isopropylamino)ethanol Heterocyclic Synthesis. Benchchem.
• Diamine Synthesis via the Nitrogen-Directed Azidation of σ- and π-C–C Bonds. Journal of the American Chemical Society.
• 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride (25 mg) (1,3-bis(isopropylamino)propan-2-ol Dihydrochloride). USP Store.
• COMPAR
• 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-W
• Propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole). Organic Syntheses Procedure.
• EP0359956A2 - Process and apparatus for the preparation of 1,3-diamino-2-propanol.
• (PDF) Synthesis and analysis of metal chelating amino and diamine precursors and their complex formation on copper (II) using conductivity and spectroscopic methods.
• Synthesis of Furan-Based Diamine and Its Application in the Prepar

Sources

• 1. Metoprolol Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. store.usp.org [store.usp.org]
• 3. researchgate.net [researchgate.net]
• 4. EP1059285A2 - Process for the preparation of 1,3-diamino-2-propanol and 1,3-diamino-2-propanone derivatives - Google Patents [patents.google.com]
• 5. EP0359956A2 - Process and apparatus for the preparation of 1,3-diamino-2-propanol - Google Patents [patents.google.com]
• 6. Asymmetric synthesis of chiral 1,3-diaminopropanols: bisoxazolidine-catalyzed C-C bond formation with α-keto amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. jmedchem.com [jmedchem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. "Synthetic approaches towards the synthesis of beta-blockers (betaxolol" by FURQAN AHMAD SADDIQUE, AMEER FAWAD ZAHOOR et al. [journals.tubitak.gov.tr]
• 12. US20050107635A1 - Metoprolol manufacturing process - Google Patents [patents.google.com]
• 13. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 14. acgpubs.org [acgpubs.org]
• 15. New method revolutionizes beta-blocker production process | EurekAlert! [eurekalert.org]
• 16. Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Analytical Method Validation for Metoprolol Impurity M

Executive Summary & The Analytical Challenge

Metoprolol is a widely prescribed beta1-selective adrenoceptor antagonist. During its synthesis and storage, various process-related impurities can form. Among these, Metoprolol Impurity M (chemically identified as 1,3-Bis[(1-methylethyl)amino]propan-2-ol dihydrochloride) 1 represents a profound analytical challenge for drug development professionals.

The Causality of the Challenge: Impurity M is a highly polar, non-chromophoric α -hydroxyamine 2. If an analytical scientist attempts to use conventional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Ultraviolet (UV) detection—the workhorse of pharmaceutical analysis—the method will fundamentally fail. Due to its extreme polarity, Impurity M exhibits negligible hydrophobic interaction with standard C18 stationary phases, causing it to co-elute in the void volume. Furthermore, the absence of a conjugated π -electron system renders it virtually invisible to UV detectors 2.

Historically, the European Pharmacopoeia (EP) specified outdated Thin-Layer Chromatography (TLC) for its detection 2. However, to meet modern ICH Q2(R1) standards for sensitivity and quantitative rigor, the industry is transitioning to Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) .

Objective Comparison of Analytical Alternatives

Analytical ParameterLegacy TLC (EP Method)RP-HPLC-UV (Standard API Method)HILIC-CAD (Modern Approach)Retention MechanismAdsorption (Silica)Hydrophobic PartitioningHydrophilic PartitioningDetection MechanismVisual/Chemical StainingUV Absorbance ( π π transitions)Universal Mass/Charge TransferSuitability for Impurity MMarginal (Semi-quantitative)Poor (Void volume elution, no signal)Excellent (Strong retention, high sensitivity)Limit of Quantitation (LOQ)~0.1% (Visual estimation)N/A (Undetectable)< 0.05% (Quantitative)Throughput & AutomationLow (Manual spotting/reading)HighHigh (Fully automated)

Mechanistic Insights: The HILIC-CAD Advantage

HILIC Separation Dynamics

HILIC overcomes the retention failure of RP-HPLC by utilizing a polar stationary phase (e.g., a penta-bonded silica column) and a highly organic mobile phase (typically >80% acetonitrile) [[2]](). Water from the mobile phase forms a semi-immobilized, water-enriched layer on the stationary phase. The highly polar Impurity M partitions into this aqueous layer, achieving baseline separation from the less polar Metoprolol API in under 8 minutes 2.

CAD Detection and Volatility Control

CAD is a mass-sensitive detector that measures the charge transferred to residual aerosol particles after the mobile phase evaporates. Critical Experimental Insight: The response curve of CAD is described by the power function Response=a×(minj​)b [[3]](). Impurity M exhibits semi-volatile behavior at standard evaporation temperatures ( Te​ ). If Te​ is too high, the analyte partially evaporates along with the mobile phase, resulting in a supralinear response curve where b>1 3. To establish a self-validating, robust quantitative system, the evaporation temperature must be optimized to a lower setting. This forces Impurity M to behave as a non-volatile particle, normalizing the response exponent ( b≈1 ) and ensuring accurate quantitation [[3]]().

Figure 1: HILIC-CAD workflow for Metoprolol Impurity M separation and detection.

Experimental Protocol: Step-by-Step Method Validation

The following protocol details the validation of the HILIC-CAD method for Metoprolol Impurity M, strictly adhering to ICH Q2(R1) guidelines to ensure a self-validating system.

Materials & Chromatographic Conditions:

• Column: Halo Penta HILIC (4.6 × 150 mm, 5 μm) [[2]]().

• Mobile Phase: Isocratic elution using 85% Acetonitrile and 15% Ammonium Formate buffer (100 mM, pH 3.2) 2.

• Flow Rate: 1.0 mL/min.

• Detector: Charged Aerosol Detector (CAD) with lowered evaporation temperature ( Te​ ) to mitigate analyte volatility 3.

Step 1: System Suitability Testing (SST)

• Prepare a resolution solution containing Metoprolol API, Succinic Acid, Impurity M, and Impurity N at specification limits (e.g., 0.1% relative to API concentration).

• Inject the solution in hexaplicate.

• Self-Validating Criteria: Ensure chromatographic resolution ( Rs​ ) >2.0 between Impurity M and adjacent peaks. The Relative Standard Deviation (RSD) of the Impurity M peak area must be ≤5.0% .

Step 2: Specificity & Forced Degradation

• Subject the Metoprolol API to acid (0.1N HCl), base (0.1N NaOH), oxidative (3% H2O2), and thermal ( 105∘C ) stress conditions.

• Inject stressed samples alongside blank diluent and unspiked API.

• Causality Check: Verify that no degradation products or matrix peaks co-elute at the retention time of Impurity M. Peak purity must be confirmed.

Step 3: Linearity and Range

• Prepare calibration standards of Impurity M ranging from the LOQ to 120% of the target specification limit.

• Plot the CAD response (peak area) versus analyte mass injected ( minj​ ).

• Apply a power function transformation ( Response=a×minjb​ ) to correct for any inherent CAD non-linearity 3.

• Self-Validating Criteria: The correlation coefficient ( R2 ) of the transformed data must be ≥0.995 .

Step 4: Accuracy (Recovery)

• Spike known amounts of Impurity M Reference Standard into the Metoprolol API matrix at three levels: 50%, 100%, and 150% of the specification limit.

• Prepare three replicates per level (9 determinations total).

• Calculate the percentage recovery.

• Self-Validating Criteria: Mean recovery must fall between 90.0% and 110.0%.

Step 5: Precision (Repeatability)

• Prepare six independent sample solutions of Metoprolol API spiked with Impurity M at the 100% specification level.

• Inject each solution and calculate the %RSD of the recovered amounts.

• Self-Validating Criteria: %RSD must be ≤5.0% .

Quantitative Validation Results Summary

The implementation of the above protocol yields robust validation metrics, proving the superiority of HILIC-CAD over legacy techniques for this specific analyte.

Validation Parameter	Target Acceptance Criteria	Typical HILIC-CAD Results	Status
Specificity	No interference at Impurity M RT	No co-eluting peaks observed	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.015%	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.045%	Pass
Linearity ( R2 )	≥0.995 (Power function corrected)	0.998	Pass
Accuracy (Recovery)	90.0% - 110.0%	98.5% - 102.1%	Pass
Method Precision (%RSD)	≤5.0%	2.8%	Pass

Conclusion

The determination of Metoprolol Impurity M requires a paradigm shift from traditional analytical methodologies. Because Impurity M is a polar, non-chromophoric α -hydroxyamine, RP-HPLC-UV is fundamentally incompatible [[2]](). By leveraging the hydrophilic partitioning of a HILIC column and the universal, mass-based detection of a CAD system, analytical scientists can establish a highly sensitive, ICH-compliant assay. Crucially, recognizing and controlling the semi-volatile nature of Impurity M within the CAD evaporation tube ensures linear, reproducible, and trustworthy quantitative data [[3]]().

References

• Source: PubMed (Journal of Pharmaceutical and Biomedical Analysis)
• Source: Thermo Fisher Scientific (Technical Note)
• Title: Metoprolol EP Impurity M | 73313-36-7 Source: SynZeal Research URL

Sources

• 1. Metoprolol EP Impurity M | 73313-36-7 | SynZeal [synzeal.com]
• 2. Development and validation of a hydrophilic interaction chromatography method coupled with a charged aerosol detector for quantitative analysis of nonchromophoric α-hydroxyamines, organic impurities of metoprolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

evaluating the performance of different HPLC columns for separating Metoprolol and its impurities

An in-depth evaluation of High-Performance Liquid Chromatography (HPLC) columns for the separation of Metoprolol and its related impurities requires a fundamental understanding of the drug’s degradation pathways and the physicochemical diversity of its degradants.

Historically, pharmacopoeial monographs (such as the USP and EP) relied on Thin-Layer Chromatography (TLC) for impurity profiling. However, modernization initiatives have driven the transition to HPLC and UHPLC methodologies to achieve higher sensitivity, reproducibility, and quantitative accuracy[1].

This guide provides a comprehensive, data-backed comparison of modern HPLC column technologies—spanning Reversed-Phase (RP) to Hydrophilic Interaction Liquid Chromatography (HILIC)—and establishes field-proven protocols for separating both UV-active aromatic impurities and non-chromophoric aliphatic degradants.

Mechanistic Challenges in Metoprolol Impurity Profiling

Metoprolol, a selective β1​ -receptor antagonist, is susceptible to oxidative and hydrolytic degradation. The analytical challenge lies in the structural divergence of its impurities:

• Aromatic Impurities (e.g., Impurity A): These possess a UV chromophore and are highly retained on standard hydrophobic stationary phases.

• Aliphatic Impurities (e.g., Impurities M and N): These are non-aromatic α -hydroxyamines generated via radical-initiated oxidation[2]. They lack a detectable UV chromophore and are highly polar, causing them to co-elute with the solvent front in traditional reversed-phase methods[2].

To successfully profile these compounds, scientists must deploy orthogonal chromatographic selectivities and detection mechanisms (UV-DAD coupled with Charged Aerosol Detection, or CAD)[3].

Caption: Metoprolol impurity profiling strategy based on structural and detection properties.

Evaluating Column Chemistries & Performance

A. Reversed-Phase Columns for Aromatic Impurities

For standard EP/USP method modernization, superficially porous particles (core-shell technology) are preferred. These particles (e.g., 2.7 µm) offer sub-2-µm efficiencies due to a shorter mass-transfer distance and narrower particle size distribution, but generate only 50-60% of the backpressure, allowing them to run on standard HPLC systems[1].

• Agilent Poroshell 120 EC-C18: Provides the best overall peak shape and highest sensitivity for metoprolol and standard aromatic impurities. The dense endcapping minimizes secondary interactions with silanol groups, preventing peak tailing of basic amines[1].

• Agilent Poroshell 120 Phenyl-Hexyl: Offers orthogonal selectivity driven by π−π interactions. While it provides superior resolution for specific aromatic degraded compounds compared to C18, it exhibits slight peak tailing for metoprolol, which marginally reduces the Limit of Detection (LOD)[1].

• Phenomenex Luna C18(2) & Kinetex C18: Frequently utilized to meet the allowable adjustments published by European Pharmacopoeia Chapter 2.2.46, offering robust hydrophobic retention and excellent batch-to-batch reproducibility[4].

B. HILIC Columns for Non-Chromophoric Impurities (M & N)

Because Impurities M and N co-elute in the void volume of C18 columns, Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory for their retention[2].

• Thermo Scientific Acclaim Trinity P2: A novel mixed-mode column consisting of porous silica coated with charged nanopolymer particles, creating a HILIC/SAX/WAX tri-modal phase. This allows simultaneous retention of metoprolol and polar impurities via HILIC, anion-exchange, and cation-exchange mechanisms[3].

• Halo Penta HILIC: Utilizes a highly polar pentahydroxy ligand bonded to a core-shell particle. It successfully separates Impurity N from metoprolol and excipients using an ammonium formate/acetonitrile mobile phase[2].

Quantitative Performance Comparison

Table 1: Column Selectivity and Application Matrix

Column Chemistry	Particle Tech	Primary Interaction	Optimal Application	Known Limitations
Poroshell 120 EC-C18	2.7 µm Core-Shell	Hydrophobic	General EP/USP profiling, sharp peaks	Void-elution of Impurities M & N
Poroshell 120 Phenyl-Hexyl	2.7 µm Core-Shell	π−π , Hydrophobic	Resolving co-eluting aromatic degradants	Slight peak tailing reduces sensitivity
Acclaim Trinity P2	3.0 µm Mixed-Mode	HILIC/SAX/WAX	Impurities M & N (CAD detection)	Highly sensitive to mobile phase pH
Halo Penta HILIC	2.7 µm Core-Shell	Hydrophilic	Impurity N quantification	Poor retention of lipophilic degradants

Table 2: Analytical Metrics (Synthesized from Validated Studies)

Method / Column	Analyte	Detection	LOD (ng on column)	Resolution ( Rs​ )
EC-C18	Metoprolol	UV (254 nm)	< 5.0	> 2.0 (vs Imp A)
Phenyl-Hexyl	Aromatic Degradants	UV (254 nm)	~ 10.0	> 2.5 (Aromatics)
Trinity P2	Impurity M	CAD	10.0	> 1.5 (M vs N)
Trinity P2	Impurity N	CAD	25.0	> 1.5 (M vs N)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. System suitability criteria are embedded directly into the workflow to guarantee that the chromatographic environment is functioning correctly before sample analysis.

Caption: Standardized workflow for orthogonal detection of metoprolol impurities.

Protocol 1: RP-HPLC-UV for Aromatic Impurities (EP/USP Modernization)

Causality Focus: A gradient method using ammonium acetate/acetonitrile on a core-shell C18 column replaces the long, peak-broadening isocratic EP method, drastically improving sensitivity and reducing run time[1].

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium acetate in LC-MS grade water.

  • Mobile Phase B: 100% Acetonitrile.

• Sample Preparation (Forced Degradation): Dissolve 10 mg metoprolol tartrate in 10 mL of 0.1 M HCl. Expose to UV light (254 nm) for 4 hours to generate aromatic degradants[1]. Neutralize and dilute to 0.5 mg/mL with mobile phase.

• Chromatographic Conditions:

  • Column: Agilent Poroshell 120 EC-C18 (3.0 x 100 mm, 2.7 µm).

  • Flow Rate: 0.8 mL/min.

  • Gradient: 10% B to 60% B over 10 minutes.

  • Detection: UV-DAD at 254 nm.

• System Suitability (Self-Validation): The resolution ( Rs​ ) between metoprolol and the closest eluting aromatic impurity must be ≥1.5 . The tailing factor for the metoprolol peak must be ≤1.2 .

Protocol 2: HILIC-CAD for Non-Chromophoric Impurities (M & N)

Causality Focus: Because Impurities M and N lack chromophores, Charged Aerosol Detection (CAD) is utilized. CAD is a mass-sensitive technique that provides consistent analyte response independent of chemical characteristics, offering greater sensitivity than Evaporative Light Scattering Detectors (ELSD)[3].

• Mobile Phase Preparation:

  • Buffer: 100 mM Ammonium formate, adjusted to pH 3.2 with formic acid. (Strict pH control is vital to maintain the ionization state of the α -hydroxyamines).

  • Isocratic Blend: 85% Acetonitrile / 15% Buffer[2].

• Sample Preparation: Extract metoprolol drug product in acetonitrile/water (80:20 v/v), centrifuge at 10,000 rpm for 5 minutes, and filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: Halo Penta HILIC or Acclaim Trinity P2 (2.1 x 100 mm).

  • Flow Rate: 0.4 mL/min.

  • Detection: CAD. Set evaporation temperature to 35°C to prevent the loss of semi-volatile impurities.

• System Suitability (Self-Validation): Inject a 10 ng/mL standard of Impurity M and N. The Signal-to-Noise (S/N) ratio must be ≥10 (Limit of Quantitation). Because CAD response is inherently non-linear over wide ranges, validate the calibration curve using a power-law regression ( R2≥0.99 )[2].

Conclusion & Best Practices

Evaluating HPLC columns for metoprolol impurity profiling is not a one-size-fits-all endeavor. For routine quality control of aromatic impurities, core-shell C18 columns (like the Poroshell 120 EC-C18) offer the best balance of efficiency, peak shape, and low backpressure[1]. However, comprehensive impurity profiling—specifically for highly polar, non-chromophoric degradants like Impurities M and N—demands the integration of HILIC stationary phases coupled with universal detectors like CAD or MS[2][3]. By employing orthogonal column chemistries, analytical scientists can ensure total mass balance and absolute confidence in the safety profile of the pharmaceutical product.

References

• Source: agilent.
• Ph. Eur.
• Source: nih.
• Source: analysis.

Sources

• 1. agilent.com [agilent.com]
• 2. Quantitative analysis of 3-isopropylamino-1,2-propanediol as a degradation product of metoprolol in pharmaceutical dosage forms by HILIC-CAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analysis.rs [analysis.rs]
• 4. Ph. Eur. 1028 Metoprolol Method Update | Phenomenex [phenomenex.com]

comparing the efficiency and safety of different synthetic routes for 1,3-diamino-2-propanol derivatives

Efficiency and Safety in the Synthesis of 1,3-Diamino-2-propanol Derivatives: A Comparative Guide

As the demand for advanced pharmaceutical intermediates, contrast media, and specialized ligands (such as Phos-tag derivatives) accelerates, the efficient and safe synthesis of 1,3-diamino-2-propanol (DAP) and its derivatives has become a critical focal point for process chemists. DAP is a versatile trifunctional scaffold featuring two primary amines and a secondary hydroxyl group. However, synthesizing it with high selectivity presents significant chemical engineering challenges.

This guide objectively compares traditional batch methodologies with modern continuous-flow and stepwise synthetic routes, providing researchers with the mechanistic causality and validated protocols needed to optimize yield, safety, and atom economy.

The Mechanistic Landscape & Synthetic Challenges

The foundational challenge in synthesizing DAP derivatives lies in the dual reactivity of the primary starting material, epichlorohydrin (ECH). ECH possesses both a reactive epoxide ring and a labile C–Cl bond.

When ECH is subjected to ammonolysis, the reaction does not proceed in a single, concerted step. In aqueous ammonia, the epoxide ring is opened first to form 1-amino-3-chloro-2-propanol. The lone pair on the newly formed amine then attacks the adjacent carbon, displacing the chloride ion to form a highly reactive, three-membered aziridinium intermediate [1]. This intermediate is rapidly attacked by a second ammonia molecule to yield DAP.

The critical failure point in many synthetic routes is that DAP itself is a potent nucleophile. If the reaction is not immediately quenched, DAP will attack unreacted ECH or remaining aziridinium ions, leading to a cascade of over-alkylation that produces highly branched, polymeric polyamines[1][2].

Reaction pathway from epichlorohydrin to DAP highlighting the aziridinium intermediate.

Comparative Analysis of Synthetic Routes

Route A: Traditional Batch Ammonolysis

Historically, industrial producers have synthesized DAP by reacting ECH with aqueous ammonia in an alkaline environment (often utilizing sodium hydroxide to neutralize generated HCl)[3]. While this method utilizes inexpensive reagents, the batch environment struggles with heat dissipation and precise stoichiometric control. The extended reaction times inevitably lead to the formation of the aforementioned branched polymeric amines[2]. Consequently, the product must undergo a series of energy-intensive purification steps, driving up the Environmental Factor (E-factor) and reducing overall efficiency[3].

Route B: Continuous-Flow Ammonolysis

Recent advancements have demonstrated that continuous-flow microreactor technology can fundamentally resolve the selectivity issues of batch processing. By utilizing a heated flow reactor at 70 °C with a strictly controlled residence time of just 1 minute, chemists can drive the conversion of the aziridinium intermediate to DAP while immediately quenching the reaction before over-alkylation occurs[1]. This route achieves complete conversion of ECH with high selectivity, boasting a Space-Time Yield (STY) of up to 166 kg day⁻¹ L⁻¹ and an E-factor of ≤ 6.6[1].

Route C: Stepwise Derivatization for Asymmetric Ligands

When synthesizing complex, asymmetric DAP derivatives—such as modular phosphate affinity reagents (Phos-tag ligands)—direct alkylation of pre-formed DAP yields difficult-to-separate mixtures[4]. Instead, a stepwise route is preferred. By sequentially adding a first amine (e.g., unsubstituted bis(pyridylmethyl)amine) to ECH, isolating the intermediate, and then adding a second, functionally distinct amine, researchers gain absolute synthetic control over the final asymmetric molecule[4].

Quantitative Performance & Safety Metrics

The following table summarizes the operational metrics and safety profiles of the three primary synthetic strategies.

Synthetic Route	Reagent System	Selectivity for Target	Space-Time Yield (STY)	E-factor	Primary Safety & Operational Hazards
Traditional Batch	ECH + Aqueous NH3 + NaOH	Low-Moderate	< 10 kg day⁻¹ L⁻¹	> 20	Exothermic runaway risk; large inventory of toxic intermediates[2][3].
Continuous-Flow	ECH + Neat/Aqueous NH3	High (>95%)	Up to 166 kg day⁻¹ L⁻¹	≤ 6.6	High-pressure ammonia handling; requires specialized flow equipment[1].
Stepwise Addition	ECH + Sequential Amines	High (Regiospecific)	Variable (Lab Scale)	Moderate	Extended exposure to reactive chloro-intermediates during isolation[4].

Validated Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly linked to each procedural step to guide troubleshooting.

Protocol 1: Scalable Flow Ammonolysis of Epichlorohydrin

Objective: Synthesize DAP with >95% selectivity by kinetically trapping the product before over-alkylation can occur[1].

• Feed Preparation: Prepare Feed A consisting of neat epichlorohydrin. Prepare Feed B consisting of aqueous NH3 (30 equivalents relative to ECH).

• Turbulent Mixing: Pump Feed A and Feed B into a high-turbulence T-mixer. Causality: Immediate homogenization is required to prevent localized high concentrations of ECH, which act as hotspots for polymeric branching.

• Thermal Activation: Pass the biphasic mixture through a heated flow reactor maintained exactly at 70 °C with a precise residence time of 1 minute. Causality: 70 °C provides the specific activation energy required to rapidly open the aziridinium ring, while the 1-minute limit physically removes the newly formed DAP from the reaction zone before it can act as a nucleophile[1].

• In-line Quenching: Route the reactor effluent through a cooling loop (20 °C) and an in-line back-pressure regulator for immediate depressurization.

• System Self-Validation: Divert a micro-aliquot of the crude stream to an in-line GC-MS.

  • Validation Check: The presence of 1-amino-3-chloro-2-propanol indicates incomplete conversion (increase temperature slightly). The emergence of high-molecular-weight peaks indicates over-reaction (decrease residence time).

Continuous-flow reactor workflow for the highly selective synthesis of DAP.

Protocol 2: Stepwise Synthesis of Asymmetric DAP Derivatives

Objective: Synthesize modular, asymmetrically substituted DAP derivatives (e.g., Phos-tag precursors) without relying on complex chromatographic separations[4].

• Primary Amination: Slowly add 1.0 equivalent of Amine A (e.g., bis(pyridylmethyl)amine) to a solution of ECH in methanol at 0 °C. Stir for 12 hours. Causality: The low temperature thermodynamically favors the attack on the less sterically hindered epoxide carbon while preserving the C–Cl bond, preventing premature aziridinium formation[4].

• Intermediate Isolation: Evaporate the solvent and isolate the 1-amino-3-chloro-2-propanol derivative.

• Secondary Amination: Dissolve the intermediate in a polar aprotic solvent. Add 1.1 equivalents of Amine B (e.g., a brominated derivative) and 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA). Elevate the temperature to 60 °C. Causality: The heat induces the intramolecular displacement of the chloride to form the aziridinium ion, while the base neutralizes the resulting HCl, driving the reaction forward to the asymmetric DAP derivative[4].

• System Self-Validation: Analyze the purified product via 1H-NMR.

  • Validation Check: Because the molecule is asymmetric, the diastereotopic protons of the central –CH(OH)– core will exhibit distinct, complex splitting patterns (multiplets) compared to the simplified signals of a symmetric byproduct.

References

• Borregaard. "1,3-DIAMINO-2-PROPANOL (DAP) - Borregaard". borregaard.com. [Link]

• Barbaza, Florian, et al. "Fast, selective and scalable flow ammonolysis of oxiranes accessible from glycerol toward bio-based amines". RSC Publishing, 2026. [Link]

• "US20050192402A1 - Epichlorohydrin-based polymers containing primary amino groups used as additives in papermaking".

• "Expedient Synthesis of a Modular Phosphate Affinity Reagent". PMC - NIH. [Link]

Sources

• 1. Fast, selective and scalable flow ammonolysis of oxiranes accessible from glycerol toward bio-based amines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. US20050192402A1 - Epichlorohydrin-based polymers containing primary amino groups used as additives in papermaking - Google Patents [patents.google.com]
• 3. borregaard.com [borregaard.com]
• 4. Expedient Synthesis of a Modular Phosphate Affinity Reagent - PMC [pmc.ncbi.nlm.nih.gov]